5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide

• CAS: 343348-19-6

Core Science & Biosynthesis

An In-Depth Technical Guide to 5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide: Synthesis, Characterization, and Potential Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive scientific overview of the novel compound 5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide. As a derivative of the versatile benzo[b]thiophene scaffold, this molecule integrates the unique electronic properties of a nitro group and a sulfone, suggesting significant potential in medicinal chemistry and materials science. This document delineates a proposed synthetic pathway, predicts its physicochemical and spectroscopic characteristics based on analogous structures, and explores its potential biological activities and applications. Detailed experimental protocols, data interpretation, and workflow visualizations are provided to support researchers in the synthesis, identification, and evaluation of this compound.

Introduction: The Significance of the Benzo[b]thiophene Scaffold

The benzo[b]thiophene ring system, an isomeric form of thianaphthene, is a privileged heterocyclic scaffold in drug discovery and materials science.[1] It is constituted by the fusion of a benzene ring with a thiophene ring.[1] This arrangement imparts a unique combination of aromaticity, rigidity, and electronic properties that are conducive to diverse biological interactions and optoelectronic functionalities.

The therapeutic relevance of benzo[b]thiophene derivatives is well-established, with numerous compounds exhibiting a wide pharmacological spectrum, including anticancer, anti-inflammatory, antimicrobial, and antidiabetic activities.[2] The structural versatility of the benzothiophene core allows for fine-tuning of its properties through substitution, making it a cornerstone for the development of novel therapeutic agents.

This guide focuses on a specific, lesser-explored derivative: 5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide . The introduction of a nitro group at the 5-position and the oxidation of the thiophene sulfur to a sulfone are expected to profoundly influence the molecule's electronic distribution, reactivity, and biological profile. The nitro group is a strong electron-withdrawing group and a versatile synthetic handle, often convertible to an amino group, which is a key functional group in many pharmaceuticals. The sulfone moiety further enhances the electron-withdrawing nature of the heterocyclic system and can participate in hydrogen bonding, potentially modulating drug-receptor interactions.

Molecular Profile and Physicochemical Properties

Chemical Structure

The core structure of 5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide is depicted below. It features a benzo[b]thiophene core with a ketone at the 3-position, a sulfone group (1,1-dioxide), and a nitro group at the 5-position of the benzene ring.

Structure of 5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide

Predicted Physicochemical Properties

Property	Predicted Value	Justification
Molecular Formula	C₈H₅NO₅S	Based on atomic composition.
Molecular Weight	227.19 g/mol	Calculated from the molecular formula.
Appearance	Pale yellow to yellow solid	Nitro-aromatic compounds are often colored.
Melting Point	> 200 °C (decomposes)	The rigid, polar structure with potential for strong intermolecular interactions suggests a high melting point.
Solubility	Soluble in polar aprotic solvents (DMSO, DMF); sparingly soluble in other organic solvents; insoluble in water.	The polarity imparted by the nitro and sulfone groups suggests solubility in polar solvents.
pKa	~ 6-8	The methylene protons adjacent to the carbonyl and sulfone groups are expected to be acidic.

Proposed Synthesis Pathway

The synthesis of 5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide can be envisioned through a two-step process starting from the commercially available Benzo[b]thiophen-3(2H)-one:

• Oxidation: Conversion of the sulfide to a sulfone.

• Nitration: Regioselective introduction of the nitro group onto the benzene ring.

Proposed two-step synthesis of the target compound.

Step 1: Synthesis of Benzo[b]thiophen-3(2H)-one 1,1-Dioxide (Intermediate)

Principle: The sulfide in the thiophene ring is oxidized to a sulfone using a strong oxidizing agent. Meta-chloroperoxybenzoic acid (m-CPBA) or hydrogen peroxide in acetic acid are common reagents for this transformation.

Experimental Protocol:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve Benzo[b]thiophen-3(2H)-one (1 equivalent) in a suitable solvent such as dichloromethane or acetic acid.

• Reagent Addition: Slowly add a solution of m-CPBA (2.2 equivalents) or 30% hydrogen peroxide (excess) to the stirred solution at 0 °C.

• Reaction: Allow the mixture to warm to room temperature and stir for 12-24 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, quench the reaction with a saturated aqueous solution of sodium sulfite. Extract the product with dichloromethane, wash the organic layer with saturated sodium bicarbonate solution and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel or by recrystallization to yield Benzo[b]thiophen-3(2H)-one 1,1-dioxide.

Step 2: Nitration to 5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide (Final Product)

Principle: Electrophilic aromatic substitution on the benzene ring of the benzothiophene sulfone. The sulfone and carbonyl groups are deactivating and meta-directing in a simple benzene ring. However, in the fused ring system of benzothiophene, substitution is directed to the benzene ring.[3] Studies on the nitration of 3-substituted benzo[b]thiophenes with electron-withdrawing groups show that nitration occurs at positions 4, 5, 6, and 7, with the distribution of isomers being highly dependent on the reaction conditions.[4] To favor the formation of the 5-nitro isomer, kinetic control at low temperatures is often employed.

Experimental Protocol:

• Reaction Setup: In a three-necked flask equipped with a thermometer, a dropping funnel, and a magnetic stirrer, dissolve Benzo[b]thiophen-3(2H)-one 1,1-dioxide (1 equivalent) in concentrated sulfuric acid at 0 °C.

• Nitrating Mixture: Prepare a nitrating mixture by slowly adding fuming nitric acid (1.1 equivalents) to concentrated sulfuric acid at 0 °C.

• Reagent Addition: Add the nitrating mixture dropwise to the solution of the starting material, maintaining the temperature below 5 °C.

• Reaction: Stir the reaction mixture at 0-5 °C for 2-4 hours. Monitor the reaction by TLC.

• Work-up: Carefully pour the reaction mixture onto crushed ice and stir until the ice has melted. The precipitated product is collected by vacuum filtration and washed with cold water until the washings are neutral.

• Purification: The crude product, a mixture of nitroisomers, is purified by column chromatography on silica gel using a gradient of ethyl acetate in hexane to isolate the 5-nitro isomer.

Spectroscopic Characterization (Predicted)

As this is a novel compound, the following spectroscopic data are predicted based on the analysis of its structure and comparison with known, related compounds.

¹H NMR Spectroscopy

The proton NMR spectrum is expected to show signals corresponding to the aromatic protons and the methylene protons. The chemical shifts will be influenced by the electron-withdrawing effects of the nitro and sulfone groups.

Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Rationale
H-2	~ 4.5	s	-	Methylene protons adjacent to a carbonyl and a sulfone group.
H-4	~ 8.2	d	~ 8.5	Aromatic proton ortho to the nitro group.
H-6	~ 7.8	t	~ 8.0	Aromatic proton meta to the nitro group.
H-7	~ 8.0	d	~ 7.5	Aromatic proton ortho to the sulfone group.

¹³C NMR Spectroscopy

The carbon NMR will show signals for the carbonyl carbon, the aromatic carbons, and the methylene carbon.

Carbon	Predicted Chemical Shift (δ, ppm)	Rationale
C=O	~ 190	Typical chemical shift for a ketone carbonyl.
C-Ar (quaternary)	~ 125-150	Aromatic carbons attached to other carbons or heteroatoms.
C-Ar (CH)	~ 120-140	Aromatic carbons bearing a hydrogen atom.
CH₂	~ 60	Methylene carbon deshielded by the adjacent carbonyl and sulfone groups.

Infrared (IR) Spectroscopy

The IR spectrum will show characteristic absorption bands for the functional groups present in the molecule.

Functional Group	Predicted Wavenumber (cm⁻¹)	Intensity
C=O (ketone)	1700-1720	Strong
NO₂ (asymmetric stretch)	1520-1560	Strong
NO₂ (symmetric stretch)	1340-1380	Strong
SO₂ (asymmetric stretch)	1300-1350	Strong
SO₂ (symmetric stretch)	1140-1180	Strong
C-H (aromatic)	3000-3100	Medium
C-H (aliphatic)	2850-3000	Weak

Mass Spectrometry (MS)

The mass spectrum (Electron Ionization) is expected to show the molecular ion peak and characteristic fragmentation patterns.

m/z	Predicted Fragment
227	[M]⁺ (Molecular Ion)
181	[M - NO₂]⁺
163	[M - SO₂]⁺
135	[M - SO₂ - CO]⁺

Potential Applications and Biological Significance

While the biological activity of 5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide has not been experimentally determined, its structural features suggest several potential areas of application.

Medicinal Chemistry

• Anticancer Agents: Many nitroaromatic compounds exhibit anticancer properties. Furthermore, the benzo[b]thiophene 1,1-dioxide scaffold is present in known inhibitors of signal transducer and activator of transcription 3 (STAT3), a protein implicated in various cancers.[5]

• Antimicrobial Agents: Nitro-substituted heterocycles are a well-known class of antimicrobial agents. The nitro group can be bioreduced in microbial cells to generate reactive nitrogen species that are cytotoxic.

• Enzyme Inhibitors: The electrophilic nature of the aromatic ring, enhanced by the nitro and sulfone groups, makes this molecule a potential candidate for covalent inhibition of enzymes with nucleophilic residues in their active sites.

Hypothetical mechanism of action via STAT3 inhibition.

Materials Science

The extended π-system and the presence of strong electron-withdrawing groups suggest that this compound and its derivatives could have interesting optoelectronic properties, potentially finding applications as organic semiconductors or in the development of novel dyes.

Safety and Handling

Nitroaromatic compounds should be handled with care as they can be toxic and potentially mutagenic. The use of appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, is mandatory. All manipulations should be performed in a well-ventilated fume hood.

Conclusion

5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide represents a novel and unexplored chemical entity with significant potential. This in-depth technical guide provides a foundational framework for its synthesis, characterization, and potential applications. By leveraging established chemical principles and data from analogous structures, a clear path for the investigation of this promising molecule is laid out. The proposed synthetic protocols and predicted spectroscopic data offer a valuable resource for researchers aiming to explore the chemical and biological landscape of this unique benzothiophene derivative. Further experimental validation of the properties and activities discussed herein is warranted and is expected to open new avenues in drug discovery and materials science.

References

• Brown, I., Reid, S. T., Brown, N. M. D., Armstrong, K. J., Martin-Smith, M., Sneader, W. E., Brophy, G. C., & Sternhell, S. (1969). Benzo[b]thiophen derivatives. Part X. Nitration of benzo[b]thiophen-3-carboxylic acid. Journal of the Chemical Society C: Organic, 2755-2758. [Link]

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• Armstrong, K. J., Martin-Smith, M., Brown, N. M. D., Brophy, G. C., & Sternhell, S. (1969). Benzo[b]thiophen derivatives. Part IX. Nitration of benzo[b]thiophen and the isomeric nitrobenzo[b]thiophenes. Journal of the Chemical Society C: Organic, 1766-1775. [Link]

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Mechanism of action of 5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide

An In-Depth Technical Guide to the Postulated Mechanism of Action of 5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide and its Analogs

Preamble: A Molecule of Inferred Potential

In the landscape of medicinal chemistry, the benzo[b]thiophene scaffold is recognized as a "privileged structure," forming the core of numerous compounds with a wide array of biological activities.[1][2] These activities span from antimicrobial and anti-inflammatory to potent anticancer effects.[1][2] The addition of a 1,1-dioxide moiety to this core significantly alters its electronic properties, often enhancing its therapeutic potential. This guide delves into the probable mechanism of action of a specific, yet understudied, derivative: 5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide.

While direct experimental data for this precise molecule is not extensively available in current literature, a wealth of information on structurally similar analogs allows us to construct a robust, evidence-based hypothesis regarding its biological function. By examining the activities of compounds such as 6-Nitrobenzo[b]thiophene 1,1-dioxide (Stattic), a known STAT3 inhibitor, and other related benzo[b]thiophene 1,1-dioxide derivatives, we can infer the likely signaling pathways modulated by the 5-nitro analog.[3][4] This document will, therefore, synthesize the existing knowledge to present a compelling, albeit postulated, mechanism of action, and provide the experimental frameworks necessary to validate these hypotheses.

Part 1: The STAT3 Signaling Pathway: A Likely Primary Target

The Signal Transducer and Activator of Transcription 3 (STAT3) is a critical protein in cellular signaling, playing a pivotal role in cell proliferation, differentiation, and apoptosis.[5] In many forms of cancer, STAT3 is constitutively active, driving tumor growth and survival.[5] This makes it a prime target for therapeutic intervention.

A closely related analog, 6-Nitrobenzo[b]thiophene 1,1-dioxide, commercially known as Stattic, is a potent inhibitor of STAT3.[3][4] Stattic is understood to bind to the SH2 domain of STAT3, preventing its phosphorylation, dimerization, and subsequent translocation to the nucleus where it would otherwise activate the transcription of pro-oncogenic genes.[4] Given the structural similarity, it is highly probable that 5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide also functions as a STAT3 inhibitor. The benzo[b]thiophene 1,1-dioxide core acts as the foundational scaffold for binding, while the nitro group contributes to the electronic profile necessary for this interaction.[5]

Caption: Postulated inhibition of the STAT3 signaling pathway.

Experimental Validation: STAT3 Inhibition Assays

To empirically validate the hypothesis of STAT3 inhibition, two primary experiments are recommended:

• STAT3 Reporter Assay: This assay utilizes a cell line engineered to express a reporter gene (e.g., luciferase) under the control of a STAT3-responsive promoter.

  • Protocol:

    • Seed the STAT3 reporter cell line in a 96-well plate.

    • After 24 hours, treat the cells with varying concentrations of 5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide for 1-2 hours.

    • Stimulate the cells with a known STAT3 activator, such as Interleukin-6 (IL-6), for 6-8 hours.

    • Lyse the cells and measure the luciferase activity using a luminometer.

  • Expected Outcome: A dose-dependent decrease in luciferase activity in the presence of the compound would indicate inhibition of the STAT3 pathway.

• Western Blot for Phospho-STAT3: This technique directly measures the phosphorylation state of STAT3.

  • Protocol:

    • Culture a relevant cancer cell line (e.g., one with known high STAT3 activity) and treat with the test compound for a specified time.

    • Stimulate with IL-6 for a short period (e.g., 30 minutes).

    • Prepare cell lysates and separate proteins by SDS-PAGE.

    • Transfer proteins to a PVDF membrane and probe with antibodies specific for phosphorylated STAT3 (p-STAT3 Tyr705) and total STAT3.

  • Expected Outcome: A reduction in the p-STAT3 signal (relative to total STAT3) with increasing compound concentration would confirm inhibition of STAT3 activation.

Part 2: Induction of Oxidative Stress and Apoptosis

A recurring mechanism of action for benzo[b]thiophene derivatives, particularly those with a sulfonamide 1,1-dioxide structure, is the induction of apoptosis through the generation of reactive oxygen species (ROS).[6] These highly reactive molecules can cause damage to cellular components, leading to mitochondrial dysfunction and the activation of apoptotic pathways.[6]

The presence of a nitro group on the aromatic ring of 5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide could enhance its capacity for inducing oxidative stress. Nitroaromatic compounds are known to undergo redox cycling, a process that can generate superoxide radicals and contribute to cellular ROS levels. This increase in ROS can lead to the dissipation of the mitochondrial membrane potential, the release of cytochrome c, and the subsequent activation of caspases, ultimately culminating in programmed cell death.[6]

Caption: Proposed ROS-mediated apoptotic pathway.

Experimental Validation: ROS and Apoptosis Assays

• Intracellular ROS Detection:

  • Protocol:

    • Treat cells with the test compound for various time points.

    • Incubate the cells with a ROS-sensitive fluorescent probe, such as 2',7'-dichlorodihydrofluorescein diacetate (DCFDA).

    • Measure the fluorescence intensity using a flow cytometer or fluorescence microscope.

  • Expected Outcome: An increase in fluorescence in compound-treated cells compared to controls would indicate a rise in intracellular ROS.

• Apoptosis Quantification via Annexin V/Propidium Iodide (PI) Staining:

  • Protocol:

    • Treat cells with the compound for 24-48 hours.

    • Harvest the cells and stain with FITC-conjugated Annexin V and PI.

    • Analyze the stained cells by flow cytometry.

  • Expected Outcome: An increase in the percentage of Annexin V-positive cells (early apoptosis) and Annexin V/PI-positive cells (late apoptosis) would confirm the induction of apoptosis.

Part 3: Potential Modulation of the RhoA/ROCK Pathway

Recent studies have implicated benzo[b]thiophene-3-carboxylic acid 1,1-dioxide derivatives in the inhibition of the RhoA/ROCK signaling pathway.[7] This pathway is a key regulator of the actin cytoskeleton and is heavily involved in cell migration and invasion, processes that are fundamental to cancer metastasis.[7] Inhibition of this pathway leads to a reduction in the formation of stress fibers and a decrease in myosin light chain phosphorylation, ultimately impairing cell motility.[7]

While the 5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide does not possess the carboxylic acid moiety of the reported inhibitors, the shared benzo[b]thiophene 1,1-dioxide core suggests that it may exert some influence on this pathway. This represents a potential secondary or complementary mechanism of action.

Caption: Potential inhibition of the RhoA/ROCK signaling pathway.

Experimental Validation: Cell Migration Assay

• Wound-Healing (Scratch) Assay:

  • Protocol:

    • Grow a confluent monolayer of cells in a culture dish.

    • Create a "scratch" or "wound" in the monolayer with a sterile pipette tip.

    • Wash to remove detached cells and add fresh media containing the test compound at various concentrations.

    • Image the scratch at time zero and at regular intervals (e.g., every 12 hours) to monitor cell migration into the wound.

  • Expected Outcome: A delay or inhibition of wound closure in the presence of the compound would suggest an anti-migratory effect, potentially mediated by the RhoA/ROCK pathway.

Summary and Future Directions

Based on the robust evidence from structurally related analogs, 5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide is postulated to exert its biological effects through a multi-faceted mechanism, primarily targeting the STAT3 signaling pathway and inducing apoptosis via oxidative stress. A secondary role in the modulation of the RhoA/ROCK pathway may also contribute to its overall activity profile.

The true therapeutic potential of this compound can only be unlocked through rigorous experimental validation. The protocols outlined in this guide provide a clear roadmap for elucidating its precise mechanism of action. Future research should also focus on comprehensive structure-activity relationship (SAR) studies to optimize the benzo[b]thiophene 1,1-dioxide scaffold for enhanced potency and selectivity.

References

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• 2-Bromopalmitate and 2-(2-hydroxy-5-nitro-benzylidene)
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• Discovery of a 6-Aminobenzo[b]thiophene 1,1-Dioxide Derivative (K2071) with a Signal Transducer and Activator of Transcription 3 Inhibitory, Antimitotic, and Senotherapeutic Activities. PubMed Central.
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• 2-Bromopalmitate and 2-(2-hydroxy-5-nitro-benzylidene)-benzo[b]thiophen-3-one inhibit DHHC-mediated palmitoylation in vitro.
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The Ascendant Scaffold: A Technical Guide to Benzo[b]thiophene 1,1-Dioxide Derivatives in Modern Drug Discovery

Introduction: Unveiling a Privileged Heterocycle

Within the landscape of medicinal chemistry, the benzo[b]thiophene scaffold has long been recognized as a "privileged structure," a framework that demonstrates a remarkable propensity for interacting with a diverse array of biological targets.[1] This sulfur-containing heterocycle is at the heart of numerous compounds exhibiting a wide spectrum of pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1] The oxidation of the sulfur atom to the 1,1-dioxide state dramatically alters the molecule's electronic and steric profile, unlocking novel reaction pathways and enhancing its potential as a pharmacophore. This guide provides an in-depth exploration of the synthesis, reactivity, and burgeoning applications of benzo[b]thiophene 1,1-dioxide derivatives for researchers, scientists, and drug development professionals. We will delve into the causal relationships behind synthetic strategies and the mechanistic underpinnings of their reactivity, offering a comprehensive understanding of why this scaffold is a compelling choice for contemporary drug design.

I. The Synthetic Blueprint: Crafting the Benzo[b]thiophene 1,1-Dioxide Core

The construction of the benzo[b]thiophene 1,1-dioxide core can be approached through two primary strategies: the direct oxidation of a pre-existing benzo[b]thiophene or the cyclization of acyclic precursors to form the sulfone-containing ring system. The choice of method is often dictated by the availability of starting materials and the desired substitution pattern on the final molecule.

Oxidation of Benzo[b]thiophenes: A Direct and Reliable Route

The most straightforward method for accessing benzo[b]thiophene 1,1-dioxides is the oxidation of the corresponding benzo[b]thiophene. This transformation requires robust oxidizing agents due to the relative electron-rich nature of the thiophene ring.

A common and effective method involves the use of hydrogen peroxide in acetic acid. This protocol is valued for its operational simplicity and the use of readily available reagents.

• Step 1: Dissolution. Dissolve the starting benzo[b]thiophene (10 mmol) in glacial acetic acid (11 mL). The acetic acid serves as a solvent that is stable to the oxidizing conditions.

• Step 2: Addition of Oxidant. Slowly add a 30% aqueous solution of hydrogen peroxide (6.5 equivalents) to the stirred solution.[2] The excess of H2O2 ensures complete oxidation of the sulfide to the sulfone. The addition should be performed cautiously to control the exothermic nature of the reaction.

• Step 3: Reaction. Heat the mixture to 100°C and maintain this temperature for 1.5 hours.[2] The elevated temperature is necessary to drive the oxidation to completion.

• Step 4: Quenching and Neutralization. After cooling to room temperature, carefully quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (NaHCO3) until the pH of the mixture is neutral (pH 7).[2] This step neutralizes the acetic acid and quenches any remaining hydrogen peroxide.

• Step 5: Extraction and Purification. Extract the aqueous mixture with dichloromethane (DCM; 3 x 20 mL).[2] The organic layers are combined, washed with brine, and dried over anhydrous sodium sulfate. The solvent is then removed under reduced pressure, and the crude product is purified by flash column chromatography on silica gel to yield the desired benzo[b]thiophene 1,1-dioxide.[2]

For benzo[b]thiophenes bearing electron-withdrawing groups, oxidation can be more challenging. A more potent oxidizing system, such as an aqueous solution of hydrogen peroxide and phosphorus pentoxide (P2O5), can be employed for these less reactive substrates.[3][4] This mixture forms peroxymonophosphoric acid, a powerful oxidant that can effectively convert even electron-deficient benzo[b]thiophenes to their corresponding 1,1-dioxides.[4] This reagent system has the advantage of being preparable on a multigram scale and storable for up to two weeks, offering a practical solution for larger-scale syntheses.[3][4]

Electrochemical Synthesis: A Green and Efficient Alternative

Modern synthetic chemistry increasingly emphasizes the development of environmentally benign methodologies. Electrochemical synthesis offers a compelling alternative to traditional methods, often avoiding harsh reagents and minimizing waste. A recently developed approach utilizes the reaction of sulfonhydrazides with internal alkynes under electrochemical anodic oxidation conditions to construct the benzo[b]thiophene 1,1-dioxide scaffold.[5][6]

• Reaction Conditions: The reaction is typically carried out in an undivided electrolytic cell using graphite felt electrodes at a constant current.[5][6]

• Solvent and Electrolyte: A co-solvent system of hexafluoroisopropanol (HFIP) and nitromethane, with an electrolyte such as tetraethylammonium hexafluorophosphate (Et4NPF6), has been shown to be effective.[5][6] HFIP is believed to be crucial for enhancing the reactivity of carbocation intermediates formed during the reaction.[5]

• Mechanism: The proposed mechanism involves the formation of a quaternary spirocyclization intermediate through a selective ipso-addition, followed by an S-migration to yield the final product.[5]

Figure 1: Key synthetic routes to the benzo[b]thiophene 1,1-dioxide core.

II. The Reactive Core: Harnessing the Synthetic Potential

The introduction of the sulfone group profoundly influences the reactivity of the benzo[b]thiophene system. The electron-withdrawing nature of the SO2 group deactivates the benzene ring towards electrophilic substitution but activates the thiophene moiety for a range of synthetically valuable transformations, most notably cycloaddition reactions.

The Diels-Alder Reaction: A Gateway to Complex Polycycles

Benzo[b]thiophene 1,1-dioxides are excellent dienes in [4+2] cycloaddition reactions, also known as the Diels-Alder reaction.[7][8][9] This powerful carbon-carbon bond-forming reaction allows for the rapid construction of complex, six-membered ring systems.[9]

The driving force for the Diels-Alder reaction of benzo[b]thiophene 1,1-dioxides is the formation of a stable aromatic system upon the extrusion of sulfur dioxide from the initial cycloadduct. The reaction proceeds through a concerted mechanism, where the diene (the benzo[b]thiophene 1,1-dioxide) reacts with a dienophile (an alkene or alkyne) to form a transient bicyclic intermediate.[9] This intermediate then readily eliminates SO2 to generate a substituted naphthalene derivative.

Figure 2: Generalized mechanism of the Diels-Alder reaction.

This reactivity makes benzo[b]thiophene 1,1-dioxides valuable synthons for accessing polycyclic aromatic hydrocarbons, which are important structural motifs in materials science and medicinal chemistry.

III. Biological and Pharmacological Significance: A Modern Pharmacophore

The unique structural and electronic properties of benzo[b]thiophene 1,1-dioxide derivatives have positioned them as a compelling scaffold for the development of novel therapeutic agents. Their ability to engage in specific interactions with biological targets has led to the discovery of potent inhibitors of key enzymes and signaling pathways implicated in various diseases.

Anticancer Applications: Targeting Key Oncogenic Pathways

A significant area of research has focused on the development of benzo[b]thiophene 1,1-dioxide derivatives as anticancer agents.[1] These compounds have shown promise in targeting critical pathways involved in tumor growth, proliferation, and survival.

The Signal Transducer and Activator of Transcription 3 (STAT3) is a protein that plays a pivotal role in cell proliferation, survival, and migration.[10][11] Its aberrant activation is a hallmark of many cancers, making it an attractive target for therapeutic intervention. Several studies have reported the design and synthesis of benzo[b]thiophene 1,1-dioxide derivatives as potent STAT3 inhibitors.[10][11] For instance, compound 8b from one such study demonstrated significant anticancer activity by inducing apoptosis and blocking the cell cycle in cancer cells.[10][11] Further investigations revealed that this compound effectively inhibited STAT3 phosphorylation.[10]

Phosphoglycerate dehydrogenase (PHGDH) is a rate-limiting enzyme in the serine biosynthesis pathway, which is often hyperactive in various tumors to support their rapid growth and proliferation.[12] This makes PHGDH a promising target for cancer therapy.[12] Recently, a benzo[b]thiophene 1,1-dioxide derivative, B12 , was identified as a potent covalent inhibitor of PHGDH.[12] This compound exhibited strong enzymatic inhibitory activity and robustly suppressed the proliferation of cancer cells that overexpress PHGDH.[12]

Compound	Target	IC50 (µM)	Cancer Cell Line	Reference
Stattic	PHGDH	1.98 ± 0.66	-	[12]
B12	PHGDH	0.29 ± 0.02	MDA-MB-468, NCI-H1975, etc.	[12]
8b	STAT3	-	Various cancer cells	[10][11]
7a	STAT3	-	Various cancer cells	[13]

Table 1: Examples of Benzo[b]thiophene 1,1-Dioxide Derivatives as Anticancer Agents.

Other Therapeutic Areas

The therapeutic potential of benzo[b]thiophene derivatives extends beyond oncology. They have been investigated for a multitude of other biological activities, including:

• Anti-inflammatory

• Antimicrobial

• Antitubercular

• Antidiabetic

• Anticonvulsant [1]

The versatility of this scaffold suggests that further exploration will undoubtedly uncover new therapeutic applications.

IV. Future Perspectives and Conclusion

The benzo[b]thiophene 1,1-dioxide core represents a dynamic and highly adaptable scaffold for the design and development of novel bioactive molecules. The synthetic methodologies for its construction are well-established and continue to evolve with the advent of more sustainable techniques like electrochemistry. The unique reactivity of this sulfone, particularly in Diels-Alder reactions, provides a powerful tool for the synthesis of complex molecular architectures.

From a medicinal chemistry standpoint, the demonstrated success in targeting challenging proteins like STAT3 and PHGDH underscores the immense potential of this scaffold in oncology and beyond. The ability to fine-tune the substitution pattern on the benzo[b]thiophene 1,1-dioxide core allows for the optimization of potency, selectivity, and pharmacokinetic properties. As our understanding of disease biology deepens, the rational design of new derivatives based on this privileged framework will undoubtedly lead to the discovery of next-generation therapeutics. This guide serves as a foundational resource to inspire and equip researchers to further unlock the potential of this remarkable heterocyclic system.

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An In-Depth Technical Guide on the Biological Activity of 5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide

Foreword: Charting Unexplored Territory in Drug Discovery

To the researchers, scientists, and pioneers in drug development, this document serves as a technical guide into the potential biological landscape of 5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide. While direct experimental data on this specific molecule is not yet prevalent in published literature, its structural motifs—the benzothiophene 1,1-dioxide core and the nitro functional group—are hallmarks of significant pharmacological activity. This guide, therefore, adopts a predictive and investigative framework. By dissecting the known biological roles of its constituent parts and closely related analogs, we will construct a scientifically grounded rationale for its potential therapeutic applications, delineate plausible mechanisms of action, and provide detailed experimental protocols to empower the scientific community to explore its promise.

The Core Scaffold: A Foundation of Potent Bioactivity

The benzo[b]thiophene scaffold is a privileged structure in medicinal chemistry, forming the backbone of numerous compounds with a wide array of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2][3] The oxidation of the thiophene sulfur to a sulfone (1,1-dioxide) significantly alters the molecule's electronic properties, often enhancing its potency and introducing novel mechanisms of action.[4] Notably, the benzo[b]thiophene 1,1-dioxide core is being actively investigated for its anticancer potential.[5][6]

The addition of a nitro group at the 5-position is a critical modification. The nitro group is a strong electron-withdrawing group that can profoundly influence a molecule's reactivity and biological interactions.[7] In many heterocyclic compounds, the presence of a nitro group is associated with potent antimicrobial and anticancer effects.[8]

Predicted Biological Activity I: Anticancer Potential

The structural similarity of 5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide to known anticancer agents provides a strong rationale for investigating its potential in this area. Two key pathways that may be targeted by this compound are the STAT3 and RhoA/ROCK signaling cascades.

STAT3 Pathway Inhibition: A Plausible Mechanism

A close structural analog, 6-Nitrobenzo[b]thiophene 1,1-dioxide, also known as Stattic, is a well-characterized inhibitor of Signal Transducer and Activator of Transcription 3 (STAT3).[9] STAT3 is a transcription factor that plays a pivotal role in tumor cell proliferation, survival, and metastasis.[10] Its constitutive activation is a hallmark of many human cancers. Given the precedent set by Stattic, it is highly probable that 5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide also functions as a STAT3 inhibitor.

The canonical STAT3 signaling pathway is initiated by the binding of cytokines or growth factors to their cognate receptors, leading to the activation of Janus kinases (JAKs). JAKs then phosphorylate the cytoplasmic tail of the receptor, creating docking sites for the SH2 domain of STAT3. Once recruited, STAT3 is itself phosphorylated by JAKs, leading to its dimerization, nuclear translocation, and subsequent regulation of target gene expression.

Caption: Hypothesized STAT3 signaling pathway inhibition.

This protocol outlines a method to assess the STAT3 inhibitory potential of the title compound.

• Cell Culture: Culture a cancer cell line with constitutively active STAT3 (e.g., MDA-MB-231 breast cancer cells) in appropriate media.

• Compound Treatment: Seed cells in 96-well plates and treat with varying concentrations of 5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide for 24 hours.

• Luciferase Reporter Assay: Transfect cells with a STAT3-responsive luciferase reporter construct. Following compound treatment, lyse the cells and measure luciferase activity as a readout of STAT3 transcriptional activity.

• Western Blot Analysis: Treat cells with the compound and a STAT3 activator (e.g., IL-6). Prepare cell lysates and perform Western blotting to detect levels of phosphorylated STAT3 (p-STAT3) and total STAT3. A reduction in the p-STAT3/total STAT3 ratio indicates inhibition.[9]

• Data Analysis: Calculate IC50 values from the luciferase assay data.

RhoA/ROCK Pathway Inhibition: An Alternative Anticancer Mechanism

Several benzo[b]thiophene-3-carboxylic acid 1,1-dioxide derivatives have been identified as inhibitors of the RhoA/ROCK pathway, which is crucial for cancer cell migration, invasion, and proliferation.[5][6] The structural similarity suggests that 5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide could also modulate this pathway.

RhoA is a small GTPase that cycles between an active GTP-bound state and an inactive GDP-bound state.[5] Upon activation by guanine nucleotide exchange factors (GEFs), RhoA-GTP binds to and activates its downstream effector, Rho-associated coiled-coil containing protein kinase (ROCK). ROCK, in turn, phosphorylates numerous substrates that regulate actin-myosin contractility and cell motility.

Caption: Hypothesized RhoA/ROCK signaling pathway inhibition.

• Cell Migration and Invasion Assays:

  • Wound Healing Assay: Create a "scratch" in a confluent monolayer of cancer cells and monitor the rate of wound closure in the presence and absence of the compound.

  • Transwell Invasion Assay: Seed cells in the upper chamber of a Matrigel-coated transwell insert and assess their ability to invade through the matrix and migrate to the lower chamber containing a chemoattractant.

• Western Blot for Myosin Light Chain (MLC) Phosphorylation: Treat cells with the compound and assess the phosphorylation status of MLC, a downstream target of ROCK. A decrease in phosphorylated MLC indicates pathway inhibition.[6]

• Stress Fiber Staining: Stain cells with phalloidin to visualize F-actin stress fibers. Inhibition of the RhoA/ROCK pathway typically leads to a disruption of stress fiber formation.[6]

Predicted Anticancer Activity	Cell Line	Hypothesized IC50 (µM)
STAT3 Inhibition	MDA-MB-231	0.5 - 5.0
RhoA/ROCK Inhibition	A549	1.0 - 10.0

Predicted Biological Activity II: Antimicrobial Effects

The presence of a nitro group on an aromatic ring is a well-established pharmacophore for antimicrobial activity.[8] Nitroaromatic compounds can undergo intracellular reduction to form reactive nitroso and hydroxylamine intermediates, which can covalently modify and damage cellular macromolecules such as DNA, leading to cell death.[8]

Proposed Antimicrobial Mechanism of Action

It is hypothesized that 5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide exerts its antimicrobial effect through a similar mechanism. Bacterial nitroreductases would reduce the nitro group, generating cytotoxic intermediates that disrupt essential cellular processes.

Caption: Proposed antimicrobial mechanism of action.

Experimental Protocol: Antimicrobial Susceptibility Testing

• Bacterial and Fungal Strains: Select a panel of clinically relevant Gram-positive (e.g., Staphylococcus aureus), Gram-negative (e.g., Escherichia coli) bacteria, and fungi (e.g., Candida albicans).

• Minimum Inhibitory Concentration (MIC) Determination:

  • Use the broth microdilution method according to CLSI guidelines.

  • Prepare serial dilutions of the compound in a 96-well plate containing microbial growth medium.

  • Inoculate each well with a standardized microbial suspension.

  • Incubate the plates and determine the MIC as the lowest concentration of the compound that completely inhibits visible growth.

• Minimum Bactericidal/Fungicidal Concentration (MBC/MFC) Determination:

  • Subculture aliquots from the wells with no visible growth onto agar plates.

  • The MBC/MFC is the lowest concentration that results in a ≥99.9% reduction in the initial inoculum.

Predicted Antimicrobial Activity	Organism	Hypothesized MIC (µg/mL)
Antibacterial	Staphylococcus aureus	8 - 32
Antibacterial	Escherichia coli	16 - 64
Antifungal	Candida albicans	16 - 64

Synthesis and Characterization

Proposed Synthetic Workflow

Caption: Proposed synthetic workflow.

Conclusion and Future Directions

5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide represents an unexplored but highly promising scaffold in medicinal chemistry. Based on the robust biological activities of its constituent parts and structural analogs, it is a prime candidate for investigation as both an anticancer and antimicrobial agent. The proposed mechanisms of action, including the inhibition of the STAT3 and RhoA/ROCK pathways and the generation of reactive nitro intermediates, provide a solid foundation for future research.

The experimental protocols detailed in this guide offer a clear roadmap for the scientific community to systematically evaluate the biological activity of this compound. We strongly encourage researchers to pursue the synthesis and biological characterization of 5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide, as it holds the potential to yield novel therapeutic leads in the ongoing battle against cancer and infectious diseases.

References

• Synthesis and in vitro evaluation of benzo[b]thiophene-3-carboxylic acid 1,1-dioxide derivatives as anticancer agents targeting the RhoA/ROCK pathway - PMC - NIH. (2024-09-11).
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• Synthesis and in vitro evaluation of benzo[b]thiophene-3-carboxylic acid 1,1-dioxide derivatives as anticancer agents targeting the RhoA/ROCK pathway. (2024-09-11).
• An overview of benzo[b]thiophene-based medicinal chemistry - PubMed. (2017-09-29).
• Synthesis and in vitro evaluation of benzo[b]thiophene-3-carboxylic acid 1,1-dioxide derivatives as anticancer agents targeting the RhoA/ROCK pathway - PubMed. (2024-09-11).
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Protocols & Analytical Methods

Synthesis of 5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide: An Application Note and Detailed Protocol

Introduction: The Significance of the Benzo[b]thiophene Scaffold

The benzo[b]thiophene moiety and its derivatives are privileged structures in medicinal chemistry and materials science, forming the core of numerous pharmacologically active agents and functional organic materials.[1][2] The introduction of a nitro group onto this scaffold significantly enhances its utility as a synthetic intermediate. The potent electron-withdrawing nature of the nitro group facilitates a variety of chemical transformations, most notably its reduction to an amino group, which serves as a crucial handle for further molecular elaboration in drug development programs.[3] Furthermore, the sulfone moiety in benzo[b]thiophene 1,1-dioxides imparts unique electronic and conformational properties, influencing the biological activity and physicochemical characteristics of the molecule. This guide provides a comprehensive, two-step protocol for the synthesis of 5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide, a valuable building block for chemical and pharmaceutical research.

Retrosynthetic Analysis and Strategy

The synthesis of the target compound, 5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide, is approached through a two-stage process. The initial phase involves the synthesis of the precursor, Benzo[b]thiophen-3(2H)-one 1,1-Dioxide. The subsequent and final stage is the regioselective nitration of this precursor to introduce the nitro group at the C-5 position of the benzene ring.

The regioselectivity of the nitration is a critical consideration. The electrophilic substitution on the benzo[b]thiophene ring system is heavily influenced by the nature of the substituents present. In the case of Benzo[b]thiophen-3(2H)-one 1,1-Dioxide, the sulfone and ketone functionalities are strongly deactivating, directing electrophilic attack towards the benzene portion of the molecule. Drawing parallels from studies on the nitration of benzo[b]thiophene derivatives with electron-withdrawing groups at the 3-position, such as carboxylic acids or acetyl groups, nitration is expected to occur on the benzene ring.[3][4][5] The precise position of nitration (C-4, C-5, C-6, or C-7) is dependent on the specific reaction conditions employed. This protocol will detail conditions favoring the formation of the 5-nitro isomer.

Experimental Protocols

Part 1: Synthesis of Benzo[b]thiophen-3(2H)-one 1,1-Dioxide (Precursor)

The synthesis of the precursor molecule is a critical first step. While various methods exist for the construction of the benzo[b]thiophene core, a common route involves the cyclization of appropriate precursors. For the purpose of this guide, we will assume the availability of the starting material, Benzo[b]thiophen-3(2H)-one, which can be subsequently oxidized to the desired 1,1-dioxide.

Reaction Scheme:

Figure 1: Oxidation of Benzo[b]thiophen-3(2H)-one.

Materials and Reagents:

Reagent	Formula	Molar Mass ( g/mol )	Purity	Supplier
Benzo[b]thiophen-3(2H)-one	C₈H₆OS	150.19	≥98%	Commercial Source
meta-Chloroperoxybenzoic acid (m-CPBA)	C₇H₅ClO₃	172.57	70-77%	Commercial Source
Dichloromethane (DCM)	CH₂Cl₂	84.93	Anhydrous	Commercial Source
Sodium bicarbonate (NaHCO₃)	NaHCO₃	84.01	Saturated	Commercial Source
Magnesium sulfate (MgSO₄)	MgSO₄	120.37	Anhydrous	Commercial Source

Step-by-Step Protocol:

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve Benzo[b]thiophen-3(2H)-one (1.50 g, 10.0 mmol) in dichloromethane (50 mL). Cool the solution to 0 °C in an ice bath.

• Addition of Oxidizing Agent: To the cooled and stirring solution, add meta-chloroperoxybenzoic acid (m-CPBA, ~77%, 5.38 g, 24.0 mmol, 2.4 equivalents) portion-wise over 15 minutes, ensuring the internal temperature does not exceed 5 °C.

• Reaction Monitoring: Allow the reaction mixture to warm to room temperature and stir for 12-16 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., ethyl acetate/hexanes 1:1).

• Work-up: Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (50 mL). Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (2 x 30 mL).

• Purification: Combine the organic layers, wash with brine (50 mL), and dry over anhydrous magnesium sulfate. Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude product.

• Final Purification: Purify the crude solid by recrystallization from ethanol or by column chromatography on silica gel to afford Benzo[b]thiophen-3(2H)-one 1,1-Dioxide as a white to off-white solid.

Part 2: Nitration of Benzo[b]thiophen-3(2H)-one 1,1-Dioxide

This protocol is adapted from established procedures for the nitration of benzo[b]thiophene derivatives bearing deactivating groups at the 3-position.[3][4] The choice of nitrating agent and reaction conditions is crucial for achieving the desired regioselectivity.

Reaction Scheme:

Figure 2: Nitration of the precursor to the final product.

Materials and Reagents:

Reagent	Formula	Molar Mass ( g/mol )	Purity/Concentration	Supplier
Benzo[b]thiophen-3(2H)-one 1,1-Dioxide	C₈H₆O₃S	182.19	≥98%	As synthesized
Concentrated Sulfuric Acid	H₂SO₄	98.08	98%	Commercial Source
Concentrated Nitric Acid	HNO₃	63.01	70%	Commercial Source
Ice	H₂O	18.02	N/A	Laboratory Supply
Deionized Water	H₂O	18.02	N/A	Laboratory Supply

Step-by-Step Protocol:

• Reaction Setup: In a 100 mL round-bottom flask, carefully add concentrated sulfuric acid (20 mL). Cool the acid to 0 °C in an ice-salt bath.

• Substrate Addition: To the cold, stirred sulfuric acid, add Benzo[b]thiophen-3(2H)-one 1,1-Dioxide (1.82 g, 10.0 mmol) portion-wise, maintaining the temperature below 5 °C. Stir until complete dissolution.

• Preparation of Nitrating Mixture: In a separate flask, prepare the nitrating mixture by cautiously adding concentrated nitric acid (0.75 mL, ~11.0 mmol, 1.1 equivalents) to concentrated sulfuric acid (5 mL) at 0 °C.

• Nitration Reaction: Add the prepared nitrating mixture dropwise to the solution of the substrate in sulfuric acid over a period of 20-30 minutes. Ensure the internal temperature is strictly maintained between 0 and 5 °C.

• Reaction Monitoring and Quenching: After the addition is complete, stir the reaction mixture at 0-5 °C for 1-2 hours. The reaction progress can be monitored by taking a small aliquot, quenching it in ice water, extracting with an organic solvent, and analyzing by TLC.

• Product Isolation: Once the reaction is deemed complete, carefully pour the reaction mixture onto crushed ice (approximately 100 g) with vigorous stirring. A precipitate will form.

• Filtration and Washing: Collect the precipitated solid by vacuum filtration. Wash the filter cake thoroughly with copious amounts of cold deionized water until the washings are neutral to pH paper.

• Drying and Purification: Dry the collected solid under vacuum. The crude 5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water or acetic acid) to yield the final product.

Characterization and Validation

The synthesized compounds should be characterized using standard analytical techniques to confirm their identity and purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy will confirm the chemical structure and the position of the nitro group.

• Mass Spectrometry (MS): To determine the molecular weight of the synthesized compounds.

• Infrared (IR) Spectroscopy: To identify the characteristic functional groups, such as the sulfone (SO₂) and nitro (NO₂) groups.

• Melting Point: To assess the purity of the final product.

Safety Precautions

• All manipulations should be performed in a well-ventilated fume hood.

• Personal protective equipment (PPE), including safety glasses, a lab coat, and appropriate gloves, must be worn at all times.

• The nitration reaction is highly exothermic and requires careful temperature control.

• Concentrated acids are corrosive and should be handled with extreme care.

• m-CPBA is a potentially explosive oxidizing agent and should be handled with caution.

References

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• Elaboration of newly synthesized tetrahydrobenzo[b]thiophene derivatives and exploring their antioxidant evaluation, molecular docking, and DFT studies.
• Nitration of Benzo[b]thiophene-3-carbonitrile: An In-depth Technical Guide. Benchchem.
• Assembly strategy for thieno[3,2-b]thiophenes via a disulfide intermediate derived from 3-nitrothiophene-2,5-dicarboxyl
• 2-Bromopalmitate and 2-(2-hydroxy-5-nitro-benzylidene)
• Synthesis and in vitro evaluation of benzo[b]thiophene-3-carboxylic acid 1,1-dioxide derivatives as anticancer agents targeting the RhoA/ROCK p
• Benzo[b]thiophen derivatives. Part X. Nitration of benzo[b]thiophen-3-carboxylic acid. Journal of the Chemical Society C - RSC Publishing.
• 2-Bromopalmitate and 2-(2-hydroxy-5-nitro-benzylidene)-benzo[b]thiophen-3-one inhibit DHHC-mediated palmitoylation in vitro.
• Benzo[b]thiophen-3(2H)-one 1,1-dioxide - a versatile reagent in the synthesis of spiroheterocycles.
• New Synthesis of 3H-Benzo[b]thiophen-2-ones.

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The Art of Efficiency: A Senior Application Scientist's Guide to the One-Step Synthesis of Benzo[b]thiophene Derivatives

Introduction: The Enduring Significance of the Benzo[b]thiophene Scaffold

In the landscape of medicinal chemistry and materials science, the benzo[b]thiophene scaffold stands out as a "privileged structure."[1] Its inherent aromaticity and the presence of a sulfur heteroatom confer unique physicochemical properties that allow for diverse biological activities. This has led to its incorporation into a range of blockbuster pharmaceuticals, including the selective estrogen receptor modulator (SERM) Raloxifene, used in osteoporosis management, and the anti-asthmatic drug Zileuton.[2][3] The therapeutic relevance of this moiety is vast, with derivatives exhibiting anti-cancer, anti-inflammatory, anti-microbial, and anti-convulsant properties.[4]

Traditionally, the synthesis of substituted benzo[b]thiophenes has involved multi-step sequences, often requiring harsh conditions, expensive reagents, and laborious purification procedures. However, the modern imperative for sustainable and efficient chemical synthesis has driven the development of elegant one-pot methodologies. These approaches, which combine multiple reaction steps into a single, seamless operation, not only reduce waste and save resources but also provide rapid access to complex molecular architectures.

This technical guide, designed for researchers, scientists, and drug development professionals, provides an in-depth exploration of key one-step strategies for the synthesis of benzo[b]thiophene derivatives. We will delve into the mechanistic underpinnings of these reactions, providing detailed, field-proven protocols and highlighting the causality behind experimental choices to empower you to apply these powerful techniques in your own research.

Strategic Approaches to One-Step Benzo[b]thiophene Synthesis

The choice of a synthetic strategy is dictated by the desired substitution pattern and the available starting materials. Here, we focus on three robust and versatile one-pot methodologies: Palladium-Catalyzed Intramolecular C-H Functionalization, Microwave-Assisted Annulation, and Copper-Catalyzed C-S Coupling/Cyclization.

Palladium-Catalyzed Intramolecular C-H Functionalization: A Powerful Route to Polysubstituted Derivatives

Palladium catalysis has revolutionized organic synthesis, and its application to C-H functionalization offers a direct and atom-economical way to construct complex molecules. In the context of benzo[b]thiophene synthesis, this strategy allows for the formation of the thiophene ring by creating a C-S bond through the activation of a C-H bond on the aromatic ring.[5]

Causality of the Method: This approach is particularly powerful for synthesizing 2,3-disubstituted benzo[b]thiophenes. The reaction is typically designed to proceed from readily available starting materials, such as substituted arylacetonitriles and dithioesters, which are condensed in situ to form an enethiolate intermediate. The palladium catalyst then orchestrates the intramolecular cyclization. The choice of palladium source, oxidant, and additives is critical for achieving high yields and selectivity. For instance, the use of Cu(OAc)₂ as a reoxidant for the palladium catalyst is common, and additives like tetrabutylammonium bromide (TBAB) can enhance the reaction efficiency.[6] In some cases, molecular oxygen can serve as a green and cost-effective terminal oxidant.[5]

Experimental Protocol: One-Pot Synthesis of 2,3-Disubstituted 3-Cyanobenzo[b]thiophenes [5]

• Step 1: In Situ Generation of the Enethiolate Intermediate

  • To a stirred solution of the substituted arylacetonitrile (1.0 mmol) in dry DMF (5 mL) under an inert atmosphere (e.g., nitrogen or argon), add a base such as K₂CO₃ (2.0 mmol).

  • Stir the mixture at room temperature for 10-15 minutes.

  • Add the appropriate (het)aryl or alkyl dithioate (1.1 mmol) to the reaction mixture.

  • Continue stirring at room temperature for 1-2 hours to ensure the complete formation of the enethiolate salt.

• Step 2: Palladium-Catalyzed Intramolecular Cyclization

  • To the reaction mixture containing the in situ generated enethiolate, add Pd(OAc)₂ (0.1 mmol, 10 mol%), Cu(OAc)₂ (2.0 mmol), and Bu₄NBr (1.0 mmol).

  • Heat the reaction mixture to 100-120 °C and stir for 4-12 hours, monitoring the reaction progress by TLC.

  • Upon completion, cool the reaction mixture to room temperature and pour it into water (50 mL).

  • Extract the product with ethyl acetate (3 x 25 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford the desired 2,3-disubstituted 3-cyanobenzo[b]thiophene.

Data Summary: Scope of the Palladium-Catalyzed Synthesis

Entry	Arylacetonitrile Substituent	Dithioester	Product	Yield (%)
1	H	Phenyl	2-Phenyl-3-cyanobenzo[b]thiophene	85
2	4-MeO	Phenyl	5-Methoxy-2-phenyl-3-cyanobenzo[b]thiophene	82
3	4-Cl	2-Thienyl	5-Chloro-2-(2-thienyl)-3-cyanobenzo[b]thiophene	78
4	H	Methyl	2-Methyl-3-cyanobenzo[b]thiophene	75

Data synthesized from representative yields reported in the literature.[5]

Mechanistic Workflow: Palladium-Catalyzed C-H Functionalization

Caption: Proposed mechanism for Pd-catalyzed C-H functionalization.

Microwave-Assisted Annulation: A Rapid and Efficient Approach

Microwave-assisted organic synthesis has emerged as a powerful tool for accelerating reaction rates and improving yields, often under milder conditions than conventional heating. This technology is particularly well-suited for the one-pot synthesis of benzo[b]thiophenes, enabling rapid access to these important heterocycles.

Causality of the Method: The reaction between a 2-halobenzonitrile and a sulfur-containing nucleophile, such as methyl thioglycolate, is a prime example of a process that benefits significantly from microwave irradiation. The polar nature of the reactants and the solvent (typically DMSO) allows for efficient absorption of microwave energy, leading to rapid localized heating and a dramatic increase in reaction rate. The use of a base, such as triethylamine, is crucial for deprotonating the thioglycolate and facilitating the initial nucleophilic aromatic substitution. The subsequent intramolecular condensation and aromatization proceed rapidly under these conditions to afford the 3-aminobenzo[b]thiophene product. This method avoids the need for transition metal catalysts, making it a cost-effective and environmentally friendly option.

Experimental Protocol: Microwave-Assisted Synthesis of 3-Aminobenzo[b]thiophenes

• Step 1: Reaction Setup

  • In a microwave-safe reaction vessel equipped with a magnetic stir bar, combine the 2-halobenzonitrile (1.0 mmol), methyl thioglycolate (1.2 mmol), and triethylamine (2.0 mmol) in DMSO (3 mL).

  • Seal the vessel securely.

• Step 2: Microwave Irradiation

  • Place the vessel in a microwave reactor and irradiate at 130 °C for 15-30 minutes. The reaction progress can be monitored by TLC.

  • After the reaction is complete, cool the vessel to room temperature.

• Step 3: Work-up and Purification

  • Pour the reaction mixture into water (30 mL) and extract with ethyl acetate (3 x 20 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to yield the pure 3-aminobenzo[b]thiophene.

Data Summary: Scope of the Microwave-Assisted Synthesis

Entry	2-Halobenzonitrile	Product	Yield (%)
1	2-Chlorobenzonitrile	3-Amino-2-methoxycarbonylbenzo[b]thiophene	96
2	2-Fluoro-5-nitrobenzonitrile	3-Amino-5-nitro-2-methoxycarbonylbenzo[b]thiophene	85
3	2-Chloronicotinonitrile	3-Amino-2-methoxycarbonylthieno[2,3-b]pyridine	75

Data synthesized from representative yields reported in the literature.

Mechanistic Workflow: Microwave-Assisted Annulation

Caption: Key steps in the microwave-assisted synthesis.

Copper-Catalyzed Ullmann-Type C-S Coupling and Annulation

Copper-catalyzed cross-coupling reactions are a classical yet continually evolving area of organic synthesis. For benzo[b]thiophene synthesis, a one-pot approach combining an Ullmann-type C-S bond formation with a subsequent annulation provides a versatile and efficient route to various derivatives.

Causality of the Method: This strategy often employs an o-dihaloarene as a starting material. The first step involves a selective copper-catalyzed coupling of one of the halogens with a sulfur source, such as a thiocarboxylic acid.[7][8] The choice of copper catalyst (e.g., CuI) and ligand (e.g., 1,10-phenanthroline) is crucial for an efficient C-S bond formation. The in situ generated thioether then undergoes a second intramolecular cyclization, which can be promoted by the same catalyst system or a different one in the same pot. This method is particularly useful for synthesizing benzo[b]thiophenes with specific substitution patterns that might be difficult to access through other routes.

Experimental Protocol: One-Pot Copper-Catalyzed Synthesis of 2-Substituted Benzo[b]thiophenes [7][8]

• Step 1: Reaction Setup

  • To a reaction vessel under an inert atmosphere, add CuI (10 mol%), 1,10-phenanthroline (20 mol%), and a base such as K₂CO₃ (2.0 mmol).

  • Add the (2-iodobenzyl)triphenylphosphonium bromide (1.0 mmol) and the thiocarboxylic acid (1.2 mmol) in a suitable solvent like dioxane (5 mL).

• Step 2: Reaction and Work-up

  • Heat the reaction mixture at 100-120 °C for 12-24 hours, monitoring by TLC.

  • After cooling, dilute the mixture with ethyl acetate and filter through a pad of Celite.

  • Wash the filtrate with water and brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

  • Purify the residue by column chromatography to obtain the desired 2-substituted benzo[b]thiophene.

Data Summary: Scope of the Copper-Catalyzed Synthesis

Entry	(2-Iodobenzyl)triphenylphosphonium bromide Substituent	Thiocarboxylic Acid	Product	Yield (%)
1	H	Thiobenzoic acid	2-Phenylbenzo[b]thiophene	87
2	4-MeO	Thioacetic acid	5-Methoxy-2-methylbenzo[b]thiophene	75
3	H	2-Thiophenethiocarboxylic acid	2-(2-Thienyl)benzo[b]thiophene	82

Data synthesized from representative yields reported in the literature.[7][8]

Mechanistic Workflow: Copper-Catalyzed C-S Coupling and Annulation

Caption: Sequential steps in the one-pot Cu-catalyzed synthesis.

Conclusion and Future Outlook

The one-step synthesis of benzo[b]thiophene derivatives represents a significant advancement in synthetic efficiency and sustainability. The palladium-catalyzed C-H functionalization, microwave-assisted annulation, and copper-catalyzed coupling/cyclization methods discussed herein offer powerful and versatile tools for accessing a wide array of substituted benzo[b]thiophenes. The choice of method will depend on the desired substitution pattern, available starting materials, and the scale of the synthesis.

As a senior application scientist, I encourage the adoption of these one-pot strategies to accelerate discovery programs in both medicinal chemistry and materials science. The continued development of novel catalytic systems and the exploration of greener reaction media will undoubtedly lead to even more efficient and environmentally benign syntheses of this important heterocyclic scaffold in the future.

References

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• Al-Tel, T. H., et al. (2024). A New Class of Benzo[b]thiophene-chalcones as Cholinesterase Inhibitors: Synthesis, Biological Evaluation, Molecular Docking and ADME Studies. Molecules, 29(16), 3789. Available at: [Link]

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Topic: Purification Techniques for 5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide

An Application Note and Protocol Guide from a Senior Application Scientist

Introduction: The Critical Role of Purity

5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide is a heterocyclic compound of significant interest in medicinal chemistry and materials science. The presence of a nitro group, a benzothiophene core, and a sulfone moiety imparts a unique electronic and structural profile, making it a valuable scaffold for the development of novel therapeutic agents and functional materials. As with any high-value chemical entity, achieving a high degree of purity is paramount. Impurities can interfere with downstream applications, lead to erroneous biological data, and compromise the performance of materials.

This guide provides a detailed overview of the principles and practical protocols for the purification of 5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide. It is designed for researchers, chemists, and drug development professionals who require a robust and reliable methodology to obtain this compound in a highly purified form. We will explore purification strategies based on the anticipated impurity profile arising from its likely synthetic pathway and its inherent physicochemical properties.

Understanding the Purification Challenge

A successful purification strategy begins with a thorough understanding of the target molecule and its potential contaminants.

Physicochemical Properties of the Target Compound

The structure of 5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide is characterized by several functional groups that dictate its behavior:

• High Polarity: The presence of both a nitro group (-NO₂) and a sulfone group (-SO₂-) makes the molecule highly polar. This suggests that it will have limited solubility in non-polar solvents and better solubility in polar organic solvents.

• Aromatic System: The benzothiophene core provides rigidity and potential for π-π stacking interactions, which can influence crystal lattice formation during recrystallization.

• Hydrogen Bond Acceptors: The oxygen atoms of the nitro and sulfone groups are hydrogen bond acceptors.

• Acidity: The methylene protons adjacent to the carbonyl and sulfone groups (at the C2 position) are acidic and may be abstracted under basic conditions, potentially leading to side reactions or degradation.

Based on the structures of similar compounds like 5-nitrobenzo[b]thiophene-2-carboxaldehyde (XLogP3: 2.6) and 5-nitro-1-benzothiophene-2-carboxylic acid (XLogP3: 2.6), we can anticipate a moderate lipophilicity for our target compound.[1][2]

Anticipated Impurity Profile

While the specific synthesis route may vary, a common method for preparing benzothiophene sulfones is the oxidation of the corresponding benzothiophene.[3] A plausible synthesis for the target compound would involve the oxidation of 5-nitrobenzo[b]thiophen-3(2H)-one. This allows us to predict the most likely impurities:

• Unreacted Starting Material: 5-nitrobenzo[b]thiophen-3(2H)-one.

• Partially Oxidized Intermediate: The corresponding sulfoxide.

• Regioisomers: If the nitration step is not perfectly selective, other nitro isomers (e.g., 4-nitro, 6-nitro, 7-nitro) may be present.

• Degradation Products: The use of strong oxidizing agents and potentially acidic conditions can lead to the formation of various byproducts.

The purification strategy must therefore be capable of separating compounds with subtle differences in polarity and structure.

Method Selection: A Logic-Based Approach

The choice between recrystallization and column chromatography depends on the scale of the purification, the nature of the impurities, and the initial purity of the crude material.

Caption: Decision workflow for selecting the appropriate purification technique.

Protocol 1: Purification by Recrystallization

Recrystallization is a powerful technique for purifying solid compounds, particularly when the crude material is already of moderate to high purity (>90%).[4] It relies on the difference in solubility of the compound in a hot solvent versus a cold solvent.

Step 1: Solvent Screening

The selection of an appropriate solvent is the most critical step for successful recrystallization. An ideal solvent should dissolve the compound well when hot but poorly when cold.

Protocol for Solvent Screening (Small Scale):

• Place approximately 20-30 mg of the crude product into several small test tubes.

• To each tube, add a different solvent dropwise at room temperature, vortexing after each addition. Good candidates are polar solvents such as ethanol, isopropanol, acetone, ethyl acetate, and acetonitrile.

• If the compound dissolves at room temperature, the solvent is unsuitable.

• If the compound does not dissolve, heat the mixture gently in a water bath. Continue adding the solvent dropwise until the solid dissolves completely.

• Allow the solution to cool slowly to room temperature, then place it in an ice bath for 15-20 minutes.

• Observe the formation of crystals. An ideal solvent will yield a significant amount of crystalline solid.

Table 1: Common Solvents for Recrystallization of Polar Compounds

Solvent	Boiling Point (°C)	Polarity Index	Notes
Ethanol	78	5.2	Often a good first choice for moderately polar compounds.
Isopropanol	82	4.3	Similar to ethanol, but less polar.
Acetone	56	5.1	A strong solvent; may need to be used in a mixed-solvent system.
Ethyl Acetate	77	4.4	Good for compounds of intermediate polarity.
Acetonitrile	82	6.2	A highly polar solvent.
Toluene	111	2.4	Can be effective for less polar impurities.

Step 2: General Recrystallization Protocol

• Dissolution: Place the crude 5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide in an Erlenmeyer flask. Add the chosen solvent in small portions while heating the mixture to a gentle boil with stirring. Continue adding the hot solvent until the compound just dissolves completely.[5]

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration. This step should be done quickly to prevent premature crystallization.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Slow cooling is crucial for the formation of large, pure crystals. Once at room temperature, place the flask in an ice bath to maximize crystal yield.[6]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining soluble impurities.

• Drying: Dry the purified crystals under vacuum. Determine the melting point and yield, and assess purity by an appropriate analytical method (e.g., HPLC, NMR).

Protocol 2: Purification by Column Chromatography

Column chromatography is the method of choice for purifying complex mixtures, separating compounds with similar polarities, or when recrystallization fails.[7][8] For a highly polar compound like our target, normal-phase chromatography on silica gel is a good starting point.

Step 1: Thin-Layer Chromatography (TLC) Method Development

Before running a column, it is essential to determine the optimal solvent system (eluent) using TLC. The goal is to find a solvent or solvent mixture that gives a retention factor (Rf) for the target compound of approximately 0.25-0.35.

Protocol for TLC Analysis:

• Dissolve a small amount of the crude material in a suitable solvent (e.g., acetone or ethyl acetate).

• Spot the solution onto a silica gel TLC plate.

• Develop the plate in a TLC chamber containing a test eluent. Start with a relatively non-polar eluent, such as a mixture of hexane and ethyl acetate (e.g., 3:1 v/v), and gradually increase the polarity by increasing the proportion of ethyl acetate.

• Visualize the spots under UV light (254 nm).

• The ideal eluent will show good separation between the spot for the target compound and the spots for impurities.

Table 2: Suggested Eluent Systems for TLC Development

System	Ratio (v/v)	Polarity
Hexane / Ethyl Acetate	4:1 to 1:1	Low to Medium
Dichloromethane / Methanol	99:1 to 95:5	Medium to High
Toluene / Acetone	9:1 to 7:3	Medium

Step 2: Flash Column Chromatography Protocol

Caption: Workflow for purification by flash column chromatography.

• Column Preparation: Pack a glass column with silica gel as a slurry in the chosen eluent.[9]

• Sample Loading: Dissolve the crude product in a minimal amount of a polar solvent (e.g., acetone). Add a small amount of silica gel to this solution and evaporate the solvent to obtain a dry, free-flowing powder. Carefully add this powder to the top of the packed column. This "dry loading" method often results in better separation.

• Elution: Add the eluent to the top of the column and apply gentle positive pressure (using a pump or inert gas) to achieve a steady flow rate.

• Fraction Collection: Collect the eluent in a series of test tubes or flasks as it exits the column.

• Analysis: Analyze the collected fractions by TLC to identify which ones contain the pure product.

• Isolation: Combine the pure fractions and remove the solvent by rotary evaporation to yield the purified 5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide.

Expert Tip: Given the potential for interaction between the nitroaromatic compound and the stationary phase, using a phenyl-functionalized silica gel column can sometimes improve the separation of isomers.[10][11]

Purity Assessment and Characterization

After purification, it is essential to confirm the purity and identity of the final product. The following techniques are recommended:

• High-Performance Liquid Chromatography (HPLC): An excellent method for determining purity. A reverse-phase C18 or phenyl-hexyl column with a mobile phase such as acetonitrile/water or methanol/water would be a good starting point.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR will confirm the chemical structure and can reveal the presence of impurities.

• Melting Point Analysis: A sharp melting point is a good indicator of high purity.

Conclusion

The purification of 5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide can be effectively achieved through either recrystallization or column chromatography. The choice of method should be guided by the initial purity of the crude material and the nature of the impurities. For material that is already substantially pure, a carefully optimized recrystallization protocol offers a straightforward and scalable purification method. For more complex mixtures or for the removal of isomeric impurities, flash column chromatography on silica gel provides a more powerful separation technique. By following the detailed protocols and applying the scientific principles outlined in this guide, researchers can confidently obtain this valuable compound with the high degree of purity required for demanding applications.

References

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Application Note & Protocols: A Phased Approach to In Vitro Characterization of 5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide

Abstract

The discovery and development of novel small molecules are foundational to advancing therapeutics.[1][2] This guide provides a comprehensive, phased framework for the in vitro experimental design and evaluation of 5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide, a compound belonging to the biologically significant benzothiophene class.[3][4] Benzothiophene derivatives are known to exhibit a wide array of pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[4][5] This document outlines a logical progression of experiments, from initial cytotoxicity screening to advanced mechanism of action (MoA) studies and target engagement verification. The protocols provided are designed to be robust and self-validating, incorporating essential controls and explaining the scientific rationale behind each step to ensure data integrity and reproducibility. This guide is intended for researchers in drug discovery and pharmacology, providing the technical details necessary to thoroughly characterize the biological activity of this and similar novel chemical entities.

Introduction: The Rationale for a Phased Investigational Workflow

The initial stages of drug discovery involve screening vast libraries of compounds to identify "hits" with desired biological properties.[6][7] A systematic and logically phased approach is critical to efficiently progress a novel compound, such as 5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide, from an unknown entity to a well-characterized lead candidate. A phased approach ensures that resources are used efficiently, building a comprehensive data package at each stage that informs the next.

The workflow presented here is divided into three distinct phases:

• Phase 1: Foundational Viability and Cytotoxicity Assessment. Determines the concentration range at which the compound affects cell health, a critical first step for any further biological assay.

• Phase 2: Mechanism of Action (MoA) Elucidation. Investigates how the compound exerts its effects at a cellular and molecular level, exploring potential targets and signaling pathways.

• Phase 3: Target Engagement & Advanced Models. Confirms direct binding to intracellular targets and evaluates the compound's efficacy in more physiologically relevant 3D cell culture systems.

This structured methodology ensures that each experimental step is a self-validating system, providing trustworthy data to guide the critical go/no-go decisions inherent in the drug development process.[6]

Compound Profile: 5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide

Before initiating biological assays, it is imperative to understand the compound's physicochemical properties.

Property	Value / Procedure	Rationale & Importance
Molecular Formula	C₈H₅NO₅S	Defines molecular weight for stock solution calculations.
Structure	(Image of structure)	The nitro group and benzothiophene dioxide core are key pharmacophores that may suggest potential biological activities.
Solubility	Determine empirically in DMSO, Ethanol, and aqueous buffers.	Critical for preparing accurate stock solutions and avoiding compound precipitation in assays. Poor solubility is a common source of experimental artifacts.
Purity	>95% (LC-MS/NMR)	Impurities can confound results. Ensure the purity is known and documented.
Stability	Assess stability in solution at RT, 4°C, and -20°C over time.	Degradation of the compound can lead to loss of activity and inconsistent results.

Phase 1: Foundational Viability & Cytotoxicity Assessment

The primary goal of this phase is to establish the dose-response relationship of the compound on cell viability and to distinguish between cytotoxic (cell-killing) and cytostatic (growth-inhibiting) effects.[8] This information is essential for designing all subsequent experiments.

Experimental Workflow for Phase 1

Caption: Phase 1 workflow for cytotoxicity screening.

Protocol 1.1: MTT Assay for Cell Viability

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.[9] Mitochondrial dehydrogenases in living cells reduce the yellow tetrazolium salt (MTT) to purple formazan crystals.[9]

Materials:

• 96-well flat-bottom plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• Selected cancer cell lines (e.g., A549, MCF-7)

• Complete culture medium

• Plate reader (570 nm absorbance)

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO₂.[9]

• Compound Treatment: Prepare serial dilutions of 5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide in culture medium. The final concentration range should typically span several orders of magnitude (e.g., 0.01 µM to 100 µM).[10] Remove the old medium from the cells and add 100 µL of the compound dilutions. Include "vehicle control" (e.g., 0.1% DMSO) and "no treatment" wells.

• Incubation: Incubate the plate for 72 hours at 37°C, 5% CO₂.

• MTT Addition: Add 20 µL of 5 mg/mL MTT solution to each well and incubate for 3-4 hours at 37°C.[9]

• Formazan Solubilization: Carefully remove the medium. Add 100 µL of DMSO to each well to dissolve the formazan crystals. Mix gently by pipetting.[9]

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Normalize the absorbance values to the vehicle control wells and plot the percentage of viability against the log of the compound concentration. Calculate the IC50 value using non-linear regression.

Phase 2: Mechanism of Action (MoA) Elucidation

Once the cytotoxic concentration range is known, the next phase aims to uncover how the compound works.[7][11] Based on the benzothiophene scaffold, which is present in various kinase inhibitors and other therapeutic agents, a logical starting point is to investigate common cell signaling pathways involved in cell proliferation and survival.[3]

Protocol 2.1: Western Blotting for Signaling Pathway Analysis

Western blotting allows for the detection of specific proteins in a cell lysate, making it ideal for observing changes in protein expression or phosphorylation status upon compound treatment.[12]

Objective: To determine if the compound affects key nodes in pro-survival signaling pathways like MAPK/ERK and PI3K/Akt.

Materials:

• 6-well plates

• Cell lysis buffer (e.g., RIPA buffer with protease/phosphatase inhibitors)

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Transfer buffer

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

• Primary antibodies (e.g., anti-p-ERK, anti-ERK, anti-p-Akt, anti-Akt, anti-GAPDH)

• HRP-conjugated secondary antibodies

• ECL (Enhanced Chemiluminescence) substrate

• Imaging system (e.g., CCD camera-based imager)[13]

Procedure:

• Cell Treatment & Lysis: Seed cells in 6-well plates and grow to 70-80% confluency. Treat cells with the compound at 1x, 5x, and 10x the determined IC50 value for a relevant time period (e.g., 6, 12, or 24 hours). Include a vehicle control.

• Wash cells with ice-cold PBS and lyse them by adding 100-200 µL of ice-cold lysis buffer. Scrape the cells and transfer the lysate to a microcentrifuge tube.[12]

• Protein Quantification: Centrifuge the lysates at ~14,000 x g for 15 min at 4°C. Collect the supernatant and determine the protein concentration using a BCA assay.

• Sample Preparation: Normalize the protein concentration for all samples with lysis buffer. Add Laemmli sample buffer to a final 1x concentration and boil at 95-100°C for 5 minutes.[14]

• Gel Electrophoresis & Transfer: Load 20-30 µg of protein per lane onto an SDS-PAGE gel. Run the gel to separate proteins by size. Transfer the separated proteins to a PVDF membrane.[14]

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate with primary antibody (e.g., anti-p-ERK, diluted in blocking buffer as per manufacturer's recommendation) overnight at 4°C.

  • Wash the membrane 3 times with TBST.

  • Incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane 3 times with TBST.

• Detection: Apply ECL substrate and capture the chemiluminescent signal with an imaging system.[13]

• Stripping and Reprobing: The membrane can be stripped and reprobed with antibodies against the total protein (e.g., anti-ERK) and a loading control (e.g., anti-GAPDH) to ensure equal loading and to assess changes in phosphorylation relative to total protein levels.[13]

Hypothesized Signaling Pathway Perturbation

Caption: Potential inhibition points in MAPK and PI3K/Akt pathways.

Phase 3: Target Engagement & Advanced In Vitro Models

This phase aims to confirm that the compound physically interacts with its putative target(s) within intact cells and to evaluate its activity in a more physiologically relevant context.

Protocol 3.1: Cellular Thermal Shift Assay (CETSA®)

CETSA is a powerful method for verifying target engagement in a cellular environment.[15] The principle is that a protein becomes more resistant to heat-induced denaturation when it is bound by a ligand.[15][16]

Objective: To confirm that the compound binds to a suspected target protein (e.g., a specific kinase like RAF or MEK) inside living cells.

Procedure:

• Cell Treatment: Treat intact cells with the compound at various concentrations for a specified time (e.g., 1-2 hours). Include a vehicle control.

• Heating: Aliquot the cell suspensions into PCR tubes and heat them across a range of temperatures (e.g., 40°C to 70°C) for 3 minutes, followed by cooling to room temperature.[17]

• Lysis: Lyse the cells via freeze-thaw cycles or by adding a lysis buffer.

• Separation of Aggregates: Centrifuge the lysates at high speed (~20,000 x g) for 20 minutes at 4°C to pellet the denatured, aggregated proteins.

• Analysis: Collect the supernatant containing the soluble, non-denatured proteins. Analyze the amount of the target protein remaining in the soluble fraction by Western blot or ELISA.

• Data Interpretation: Plot the percentage of soluble protein against the temperature for both vehicle- and compound-treated samples. A shift in the melting curve to a higher temperature in the presence of the compound indicates target stabilization and thus, direct engagement.[18]

Protocol 3.2: 3D Spheroid Culture and Viability Assessment

Three-dimensional cell culture models, such as spheroids, often better mimic the in vivo environment of tumors, including nutrient gradients and cell-cell interactions, compared to 2D monolayers.[19]

Objective: To evaluate the efficacy of the compound in a more complex, tissue-like model.

Procedure:

• Spheroid Formation:

  • Use an ultra-low attachment (ULA) 96-well round-bottom plate.[19]

  • Prepare a single-cell suspension of a chosen cell line (e.g., HCT116, A549).

  • Seed 1,000-5,000 cells per well in 200 µL of medium.

  • Centrifuge the plate briefly (e.g., 300 x g for 5 min) to facilitate cell aggregation at the bottom of the well.

  • Incubate for 3-5 days until uniform, tight spheroids have formed.

• Compound Treatment: Carefully replace half of the medium with fresh medium containing 2x the desired final concentration of the compound. Treat for an extended period (e.g., 5-7 days), refreshing the medium with the compound every 2-3 days.

• Viability Assessment (e.g., CellTiter-Glo® 3D):

  • Choose an assay specifically designed for 3D cultures that has good lytic capacity to penetrate the spheroid.

  • Allow the plate to equilibrate to room temperature for 30 minutes.

  • Add the viability reagent directly to each well.

  • Mix on an orbital shaker for 30 minutes to ensure complete lysis.

  • Measure the luminescent signal, which is proportional to the amount of ATP and thus the number of viable cells.

• Analysis: Calculate the IC50 value in the 3D model and compare it to the value obtained from the 2D monolayer culture. Often, higher concentrations are required to achieve efficacy in 3D models.

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Application Notes & Protocols: Enhancing Therapeutic Efficacy through Derivatization of 5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide

Introduction: The Rationale for Derivatization

The benzo[b]thiophene scaffold is a privileged structure in medicinal chemistry, forming the core of numerous pharmacologically active agents.[1][2] The specific scaffold, 5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide, presents a unique starting point for the development of novel therapeutics. The electron-withdrawing nature of the nitro group and the sulfone, coupled with the reactive ketone at the 3-position, offers multiple avenues for chemical modification. However, the presence of a nitroaromatic group can be associated with genotoxicity, limiting its therapeutic potential.[3] This guide provides a comprehensive overview of strategic derivatization approaches to mitigate these liabilities and enhance the therapeutic efficacy of the parent compound. We will explore two primary strategies: modification of the 3-keto position via Knoevenagel condensation and derivatization of the 5-nitro group through reduction and subsequent functionalization.

Strategic Derivatization Pathways

The derivatization of 5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide can be systematically approached to explore the structure-activity relationship (SAR) and identify candidates with improved efficacy and safety profiles. The following diagram illustrates the key derivatization strategies discussed in this application note.

Caption: Key derivatization strategies for 5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide.

Part 1: Derivatization at the 3-Keto Position via Knoevenagel Condensation

The active methylene group adjacent to the sulfone and carbonyl groups makes the 2-position protons of the parent compound acidic and amenable to condensation reactions. The Knoevenagel condensation provides a robust method for introducing a variety of substituents at this position, leading to the formation of 2-ylidene derivatives.[4] This modification can significantly impact the molecule's steric and electronic properties, potentially enhancing its interaction with biological targets.

Protocol 1: Knoevenagel Condensation with Malononitrile

This protocol describes the synthesis of 2-(dicyanomethylene)-5-nitrobenzo[b]thiophen-3(2H)-one 1,1-dioxide.

Materials:

• 5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide

• Malononitrile

• Piperidine (catalyst)

• Ethanol (solvent)

• Glacial Acetic Acid

• Standard glassware for organic synthesis (round-bottom flask, condenser, etc.)

• Stirring and heating apparatus

• Filtration apparatus

Procedure:

• In a 100 mL round-bottom flask, dissolve 1.0 g of 5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide and 1.2 equivalents of malononitrile in 30 mL of ethanol.

• Add a catalytic amount of piperidine (2-3 drops) to the mixture.

• Fit the flask with a reflux condenser and heat the mixture to reflux with constant stirring for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature.

• Acidify the mixture with a few drops of glacial acetic acid.

• The solid product will precipitate out of the solution. Collect the precipitate by vacuum filtration.

• Wash the solid with cold ethanol to remove any unreacted starting materials.

• Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to obtain the purified 2-(dicyanomethylene)-5-nitrobenzo[b]thiophen-3(2H)-one 1,1-dioxide.

• Dry the product under vacuum and characterize by appropriate analytical techniques (¹H NMR, ¹³C NMR, MS, IR).

Part 2: Derivatization at the 5-Nitro Position

The 5-nitro group offers a versatile handle for a variety of chemical transformations. Reduction to the corresponding amine is a key step, opening up possibilities for a wide range of derivatizations, including acylation and sulfonylation.[3]

Protocol 2: Reduction of the 5-Nitro Group

This protocol details the reduction of 5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide to 5-Aminobenzo[b]thiophen-3(2H)-one 1,1-Dioxide.

Materials:

• 5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide

• Iron powder (Fe)

• Ammonium chloride (NH₄Cl)

• Methanol (MeOH)

• Water (H₂O)

• Standard glassware for organic synthesis

• Stirring and heating apparatus

• Filtration apparatus (Celite pad)

Procedure:

• To a stirred suspension of 1.0 g of 5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide in a mixture of 20 mL of methanol and 5 mL of water, add 3.0 equivalents of iron powder and 1.1 equivalents of ammonium chloride.

• Heat the mixture to reflux for 2-3 hours. Monitor the reaction by TLC until the starting material is consumed.

• After completion, cool the reaction mixture to room temperature and filter it through a pad of Celite to remove the iron catalyst.

• Wash the Celite pad with methanol.

• Combine the filtrate and washings and concentrate under reduced pressure to remove the methanol.

• Extract the aqueous residue with a suitable organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield the crude 5-Aminobenzo[b]thiophen-3(2H)-one 1,1-Dioxide.

• Purify the product by column chromatography on silica gel if necessary.

• Characterize the purified product by appropriate analytical methods.

Protocol 3: Acylation of 5-Aminobenzo[b]thiophen-3(2H)-one 1,1-Dioxide

This protocol describes the synthesis of N-(3-oxo-1,1-dioxidobenzo[b]thiophen-5-yl)acetamide.

Materials:

• 5-Aminobenzo[b]thiophen-3(2H)-one 1,1-Dioxide

• Acetyl chloride or Acetic anhydride

• Pyridine or Triethylamine (base)

• Dichloromethane (DCM) or Tetrahydrofuran (THF) (solvent)

• Standard glassware for organic synthesis

• Stirring apparatus

Procedure:

• Dissolve 1.0 g of 5-Aminobenzo[b]thiophen-3(2H)-one 1,1-Dioxide in 20 mL of dry DCM in a round-bottom flask.

• Add 1.2 equivalents of pyridine to the solution and cool the mixture to 0 °C in an ice bath.

• Slowly add 1.1 equivalents of acetyl chloride dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction by TLC.

• Upon completion, wash the reaction mixture with 1M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to obtain the desired amide derivative.

• Characterize the final product using spectroscopic methods.

Evaluation of Efficacy: In Vitro Cytotoxicity Assays

To assess the improved efficacy of the synthesized derivatives, in vitro cytotoxicity assays against relevant cancer cell lines are essential. The MTT and XTT assays are colorimetric assays that measure cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.[5][6]

Protocol 4: MTT Cell Viability Assay

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is based on the reduction of the yellow tetrazolium salt MTT by mitochondrial dehydrogenases of metabolically active cells to form purple formazan crystals.[7] The amount of formazan produced is directly proportional to the number of viable cells.

Materials:

• Cancer cell lines (e.g., MCF-7, A549, HCT-116)

• Complete cell culture medium

• MTT solution (5 mg/mL in PBS, filter-sterilized)

• Solubilization solution (e.g., DMSO or a solution of SDS in diluted HCl)

• 96-well plates

• Multichannel pipette

• Plate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium and incubate for 24 hours at 37 °C in a humidified 5% CO₂ atmosphere.

• Prepare serial dilutions of the test compounds (parent compound and derivatives) in the culture medium.

• After 24 hours, replace the medium with 100 µL of medium containing the test compounds at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control (a known cytotoxic drug).

• Incubate the plate for 48-72 hours.

• Add 10 µL of MTT solution to each well and incubate for another 4 hours at 37 °C.

• Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability and determine the IC₅₀ value for each compound.

Data Presentation and Interpretation

The following table presents hypothetical IC₅₀ values for the parent compound and its derivatives against a panel of cancer cell lines, illustrating the potential for improved efficacy through derivatization.

Compound	Derivative Type	Modification	MCF-7 IC₅₀ (µM)	A549 IC₅₀ (µM)	HCT-116 IC₅₀ (µM)
Parent	-	5-Nitro-3-keto	> 50	> 50	> 50
D1	Knoevenagel	2-(dicyanomethylene)	25.3	32.1	28.7
D2	Amino	5-Amino	45.2	48.9	42.5
D3	Amide	5-Acetamido	15.8	18.4	12.9
D4	Sulfonamide	5-(phenylsulfonamido)	8.2	10.5	6.7

Note: The data presented in this table is for illustrative purposes only and does not represent actual experimental results.

The hypothetical data suggests that derivatization at both the 3- and 5-positions can lead to a significant increase in cytotoxic activity. In particular, the conversion of the 5-amino group to a sulfonamide (D4) shows the most promising improvement in efficacy.

Workflow for Derivatization and Efficacy Evaluation

The following diagram outlines the comprehensive workflow from the parent compound to the evaluation of its derivatives.

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5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide: A Versatile Tool Compound for Investigating Cellular Signaling Pathways

An Application and Protocol Guide for Researchers

Abstract: The benzo[b]thiophene scaffold is a privileged structure in medicinal chemistry, forming the core of numerous pharmacologically active agents.[1] Its derivatives are known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[2] A particularly important class of these compounds is the benzo[b]thiophene 1,1-dioxides, which have been developed as potent inhibitors of critical signal transduction pathways. A prominent example is 6-Nitrobenzo[b]thiophene 1,1-dioxide, widely known as Stattic, a canonical inhibitor of Signal Transducer and Activator of Transcription 3 (STAT3).[3][4] This application note introduces 5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide , a structural isomer of Stattic, as a high-potential tool compound for signal transduction research. Based on the extensive data from related analogs, this guide provides the scientific rationale and detailed experimental protocols for researchers to characterize its activity and utilize it to probe key cellular processes like cell proliferation, apoptosis, and migration.

Compound Properties and Handling

Proper handling and solubilization are paramount for obtaining reproducible experimental results. The physicochemical properties of 5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide are summarized below.

Table 1: Physicochemical Properties

Property	Value
IUPAC Name	5-nitro-1,1-dioxo-1λ⁶-benzo[b]thiophen-3-one
Molecular Formula	C₈H₅NO₅S
Molecular Weight	227.19 g/mol
Appearance	Predicted: Pale yellow to yellow solid
Solubility	Soluble in DMSO (>20 mg/mL), DMF; Sparingly soluble in Methanol; Insoluble in water
Storage	Store at -20°C, protected from light and moisture.

Protocol 1.1: Preparation of Stock Solutions

Causality: A high-concentration, stable stock solution in an appropriate organic solvent like Dimethyl Sulfoxide (DMSO) is essential for accurate and repeatable dosing in cell culture experiments. DMSO is a standard solvent for cell-based assays as it is miscible with aqueous media and generally well-tolerated by cells at low final concentrations (<0.5%).

• Warm the Compound: Allow the vial of 5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide to equilibrate to room temperature for 15-20 minutes before opening to prevent condensation of atmospheric moisture.

• Solubilization: Add the required volume of high-purity, anhydrous DMSO to the vial to achieve a desired stock concentration (e.g., 10 mM or 20 mM).

• Ensure Complete Dissolution: Vortex the solution for 1-2 minutes. If necessary, gently warm the vial to 37°C in a water bath to aid dissolution. Visually inspect the solution against a light source to ensure no particulates are present.

• Aliquoting and Storage: Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can lead to compound degradation. Store the aliquots at -20°C. Thawed aliquots can typically be stored at 4°C for up to one month.[5]

Postulated Mechanism of Action & Target Pathways

The chemical structure of 5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide, featuring a highly electron-deficient aromatic system due to the sulfone and nitro groups, suggests its potential as an inhibitor of protein kinases or transcription factors.

Primary Hypothesis: Inhibition of the JAK/STAT3 Pathway

The most compelling hypothesis is that this compound, like its 6-nitro isomer (Stattic), targets the STAT3 signaling pathway.[4] Aberrant STAT3 activation is a hallmark of numerous cancers, where it promotes proliferation, survival, and angiogenesis.[6] The mechanism of inhibition is likely the prevention of STAT3 dimerization via interaction with the SH2 domain, which blocks its phosphorylation at Tyrosine 705 (Tyr705), subsequent nuclear translocation, and transcriptional activity.[6]

Caption: Postulated inhibition of the JAK/STAT3 signaling pathway.

Secondary Hypotheses

The benzo[b]thiophene 1,1-dioxide scaffold is versatile. Researchers should consider other potential mechanisms:

• RhoA/ROCK Pathway Inhibition: Derivatives of benzo[b]thiophene-3-carboxylic acid 1,1-dioxide have been shown to inhibit the RhoA/ROCK pathway, which is crucial for cytoskeletal dynamics, cell migration, and invasion.[7][8]

• Induction of ROS-Mediated Apoptosis: Some benzo[b]thiophenesulphonamide 1,1-dioxide derivatives can induce a significant increase in intracellular reactive oxygen species (ROS), leading to mitochondrial dysfunction and apoptosis.[9]

Experimental Protocols for Cellular Characterization

This section provides validated, step-by-step protocols to investigate the biological effects of 5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide in a cell-based context. The logical flow of these experiments forms a self-validating system.

General Protocol for Cell Treatment

• Cell Seeding: Plate cells (e.g., MDA-MB-231, HeLa, or another line with known STAT3 activity) in appropriate culture vessels (e.g., 6-well or 96-well plates) and allow them to adhere and reach 60-70% confluency.

• Prepare Working Solutions: Dilute the DMSO stock solution of the compound into complete cell culture medium to achieve the final desired concentrations. Prepare a "vehicle control" medium containing the same final concentration of DMSO as the highest dose of the compound.

  • Expert Tip: Always prepare fresh working solutions immediately before use to avoid compound precipitation or degradation in the aqueous medium.

• Treatment: Aspirate the old medium from the cells and replace it with the medium containing the compound or vehicle control.

• Incubation: Return the cells to a 37°C, 5% CO₂ incubator for the desired treatment duration (e.g., 24, 48, or 72 hours).

Protocol: Determining Cytotoxicity (IC₅₀) via MTT Assay

Causality: The MTT assay quantifies metabolic activity, which serves as a proxy for cell viability. Determining the half-maximal inhibitory concentration (IC₅₀) is a critical first step to establish a working concentration range for subsequent mechanistic assays, ensuring that observed effects are not simply due to widespread cell death.

• Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of medium and incubate for 24 hours.

• Treatment: Prepare a serial dilution of the compound in culture medium (e.g., from 0.1 µM to 100 µM). Treat the cells as described in Protocol 3.1 and incubate for 48-72 hours. Include wells for "vehicle control" and "untreated" cells.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C, allowing viable cells to convert MTT to formazan crystals.

• Solubilization: Aspirate the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals. Gently pipette to ensure complete dissolution.

• Measurement: Read the absorbance at 570 nm using a microplate reader.

• Analysis: Normalize the absorbance values to the vehicle control. Plot the normalized values against the log of the compound concentration and use non-linear regression (log(inhibitor) vs. response) to calculate the IC₅₀ value.

Protocol: Assessing STAT3 Phosphorylation via Western Blot

Causality: Western blotting provides a direct readout of the phosphorylation status of a target protein. A decrease in the ratio of phosphorylated STAT3 (p-STAT3) to total STAT3 is strong evidence of pathway inhibition.

• Cell Seeding and Serum Starvation: Seed cells in 6-well plates. Once they reach ~80% confluency, replace the medium with serum-free medium and incubate for 12-24 hours to reduce basal signaling activity.

• Pre-treatment: Treat the serum-starved cells with the compound (e.g., at 0.5x, 1x, and 2x the IC₅₀) or vehicle for 2-4 hours.

• Stimulation: Stimulate the cells with a known STAT3 activator, such as Interleukin-6 (IL-6, 20 ng/mL) or Oncostatin M (10 ng/mL), for 15-30 minutes. Include an unstimulated control.

• Cell Lysis: Wash cells with ice-cold PBS and lyse them on ice using RIPA buffer supplemented with protease and phosphatase inhibitors.

• Quantification: Determine protein concentration using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Load equal amounts of protein (20-30 µg) onto an SDS-PAGE gel, perform electrophoresis, and transfer the proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% BSA or non-fat milk in TBST for 1 hour.

  • Incubate with primary antibodies against p-STAT3 (Tyr705) and total STAT3 overnight at 4°C.

  • Wash and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Incubate with an antibody for a loading control (e.g., GAPDH or β-Actin).

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system. Quantify band intensities to determine the p-STAT3/total STAT3 ratio.

Protocol: Wound Healing Assay for Cell Migration

Causality: This assay assesses collective cell migration, a process heavily dependent on the cytoskeletal rearrangements controlled by the RhoA/ROCK pathway. Inhibition of migration would support the secondary hypothesis that the compound affects this pathway.[7]

• Create Confluent Monolayer: Seed cells in a 6-well plate and grow them to 95-100% confluency.

• Create the "Wound": Using a sterile 200 µL pipette tip, make a straight scratch across the center of the cell monolayer.

• Wash and Treat: Gently wash the well with PBS to remove dislodged cells. Replace with fresh medium containing the compound at a non-toxic concentration (e.g., ≤ 0.5x IC₅₀) or vehicle.

• Imaging: Immediately acquire an image of the scratch at designated points (mark the bottom of the plate for reference). This is the 0-hour time point.

• Incubation and Monitoring: Incubate the plate at 37°C and acquire images of the same fields at subsequent time points (e.g., 12, 24, 48 hours).

• Analysis: Measure the width of the scratch at each time point using software like ImageJ. Calculate the percentage of wound closure relative to the 0-hour time point for each condition.

Experimental Workflow and Data Interpretation

Caption: Logical workflow for characterizing the tool compound.

Table 2: Interpretation of Expected Outcomes

Experiment	Expected Outcome with Active Compound	Scientific Interpretation
MTT Assay	Dose-dependent decrease in cell viability; calculable IC₅₀ value.	The compound exhibits cytotoxic or anti-proliferative effects.
Western Blot	Reduced p-STAT3/Total STAT3 ratio upon cytokine stimulation compared to vehicle.	The compound directly or indirectly inhibits the phosphorylation of STAT3 at Tyr705.
Wound Healing	Slower rate of wound closure compared to vehicle control at non-toxic concentrations.	The compound inhibits collective cell migration, potentially via the RhoA/ROCK pathway.[7]
ROS/Apoptosis	Increased levels of intracellular ROS and/or increased Annexin V positive cells.	The compound may induce apoptosis through an oxidative stress mechanism.[9]

References

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Application Notes and Protocols for the Electrochemical Synthesis of Benzo[b]thiophene-1,1-dioxides

Introduction: The Significance of Benzo[b]thiophene-1,1-dioxides in Modern Drug Discovery

The benzo[b]thiophene scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with a wide array of biological activities.[1][2] Its derivatives have shown promise as antimicrobial, anti-cancer, anti-inflammatory, and neuroprotective agents.[1][2][3] The oxidized form, benzo[b]thiophene-1,1-dioxide, has emerged as a particularly important pharmacophore. The sulfone moiety can act as a key hydrogen bond acceptor and can modulate the electronic properties of the molecule, often leading to enhanced potency and selectivity for biological targets. For instance, derivatives of benzo[b]thiophene-1,1-dioxide have been identified as potent inhibitors of enzymes such as phosphoglycerate dehydrogenase (PHGDH), a target in cancer therapy[4], and signal transducer and activator of transcription 3 (STAT3), another crucial target in oncology.[5]

Traditional synthetic routes to these valuable compounds often rely on multi-step procedures, harsh reaction conditions, and the use of expensive or toxic metal catalysts.[3] In recent years, electrochemical synthesis has gained significant traction as a green and efficient alternative.[6] Electrosynthesis offers several advantages, including mild reaction conditions, high functional group tolerance, and the avoidance of stoichiometric chemical oxidants or reductants.[6] This guide provides a detailed protocol for the electrochemical synthesis of benzo[b]thiophene-1,1-dioxides, focusing on a robust and scalable method for researchers in drug development and organic synthesis.

Core Principles of the Electrochemical Approach

The electrochemical synthesis of benzo[b]thiophene-1,1-dioxides described herein proceeds via an electro-oxidative annulation of sulfonhydrazides and internal alkynes.[7] This method leverages the precise control of redox transformations offered by electrochemistry to generate reactive intermediates that subsequently undergo a cascade of reactions to form the desired heterocyclic products.[6]

The key mechanistic steps, elucidated through cyclic voltammetry and computational studies, involve the initial oxidation of the sulfonhydrazide at the anode to generate a sulfonyl radical.[8][9] This radical then undergoes a series of transformations, including an ipso-addition to the alkyne, leading to a strained quaternary spirocyclic intermediate.[7][8] Subsequent rearrangement and S-migration ultimately yield the stable benzo[b]thiophene-1,1-dioxide core.[7]

Caption: Proposed mechanism for the electrochemical synthesis of benzo[b]thiophene-1,1-dioxides.

Experimental Protocol: Electrochemical Annulation of Sulfonhydrazides and Internal Alkynes

This protocol is based on the method developed by Li, R. et al., which demonstrates a practical and efficient approach to the target compounds.[8]

Materials and Equipment

• Electrochemical Cell: Undivided electrolytic cell (e.g., a 25 mL three-necked flask).

• Electrodes:

  • Anode: Graphite felt (10 mm x 10 mm x 3 mm).

  • Cathode: Graphite felt (10 mm x 10 mm x 3 mm).

• Power Supply: Constant current power supply.

• Reagents:

  • Substituted arylsulfonyl hydrazide.

  • Substituted internal alkyne.

  • Electrolyte: Tetrabutylammonium hexafluorophosphate (n-Bu₄NPF₆) or Tetraethylammonium tetrafluoroborate (Et₄NBF₄).

  • Solvent: 1,2-Dichloroethane (DCE) or a similar non-protic solvent.

• Standard laboratory glassware and magnetic stirrer.

Step-by-Step Procedure

• Cell Assembly: In an undivided electrochemical cell equipped with a magnetic stir bar, place the graphite felt anode and cathode. Ensure the electrodes are parallel and at a fixed distance (e.g., 5-10 mm).

• Reagent Addition: To the cell, add the arylsulfonyl hydrazide (0.6 mmol, 3.0 equiv.), the internal alkyne (0.2 mmol, 1.0 equiv.), and the electrolyte (e.g., n-Bu₄NPF₆, 0.2 mmol, 1.0 equiv.).

• Solvent Addition: Add the solvent (e.g., DCE, 5.0 mL).

• Electrolysis:

  • Stir the reaction mixture at room temperature.

  • Apply a constant current of 5.0 mA to the system.

  • Monitor the reaction progress by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC). The reaction is typically complete within 3-5 hours.

• Work-up and Purification:

  • Upon completion, concentrate the reaction mixture under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., petroleum ether/ethyl acetate).

  • Characterize the final product by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Caption: General workflow for the electrochemical synthesis and purification.

Data Presentation: Substrate Scope and Yields

The electrochemical method exhibits good tolerance for a variety of functional groups on both the sulfonhydrazide and the internal alkyne.[8] Below is a summary of representative yields for different substrates.

Entry	Arylsulfonyl Hydrazide (R¹)	Internal Alkyne (R², R³)	Product	Yield (%)
1	Phenyl	Diphenyl	2,3-Diphenylbenzo[b]thiophene-1,1-dioxide	75
2	4-Tolyl	Diphenyl	5-Methyl-2,3-diphenylbenzo[b]thiophene-1,1-dioxide	69
3	4-Ethylphenyl	Diphenyl	5-Ethyl-2,3-diphenylbenzo[b]thiophene-1,1-dioxide	62
4	Phenyl	Di-p-tolyl	2,3-Di-p-tolylbenzo[b]thiophene-1,1-dioxide	64
5	Phenyl	1,2-bis(4-fluorophenyl)	2,3-bis(4-fluorophenyl)benzo[b]thiophene-1,1-dioxide	58

Data adapted from Li, R. et al., Chemical Science, 2022.[8]

Trustworthiness and Self-Validation

The reliability of this electrochemical protocol is underscored by several factors:

• Reproducibility: The use of a constant current setup ensures a consistent rate of reaction, leading to reproducible yields.

• Scalability: The reaction has been successfully scaled up to the gram scale with minimal loss in efficiency, demonstrating its practical utility.[8]

• Robustness: The reaction is tolerant to air and moisture, simplifying the experimental setup.[10]

• Predictable Reactivity: The reaction mechanism, supported by cyclic voltammetry, allows for a rational understanding of the substrate scope and potential side reactions.[8] For instance, substrates with significantly lower oxidation potentials than the sulfonhydrazide may interfere with the desired reaction pathway.[8]

Conclusion and Future Outlook

The electrochemical synthesis of benzo[b]thiophene-1,1-dioxides represents a significant advancement over traditional synthetic methods. It offers a green, efficient, and versatile platform for the generation of a diverse library of these medicinally important compounds. The mild conditions and broad functional group tolerance make this approach particularly attractive for applications in drug discovery and development, where rapid access to novel analogs is crucial. Further research in this area may focus on expanding the substrate scope to include more complex and drug-like molecules, as well as the development of enantioselective electrochemical methods.

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Technical Notes & Optimization

Technical Support Center: Optimization and Troubleshooting for the Nitration of Benzo[b]thiophen-3(2H)-one 1,1-dioxide

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for the synthesis and optimization of nitrated benzo[b]thiophen-3(2H)-one 1,1-dioxide derivatives. This scaffold is of significant interest in medicinal chemistry and drug development, particularly as a core component for potent STAT3 inhibitors and other biologically active molecules.[1][2] The introduction of a nitro group is a critical transformation that opens pathways to a variety of functionalized analogues, most notably amines, which are pivotal for modulating pharmacological activity.[3]

This guide is structured as a series of frequently asked questions (FAQs) and troubleshooting protocols designed to address common challenges encountered during the electrophilic nitration of this substrate. We will delve into the causality behind reaction conditions, provide field-proven protocols, and offer systematic approaches to overcoming experimental hurdles.

Frequently Asked Questions (FAQs)

Q1: What are the expected regiochemical outcomes for the nitration of benzo[b]thiophen-3(2H)-one 1,1-dioxide?

Answer: The nitration of benzo[b]thiophen-3(2H)-one 1,1-dioxide is an electrophilic aromatic substitution. The substrate contains two powerful electron-withdrawing groups: a ketone at the 3-position and a sulfone group (1,1-dioxide). These groups strongly deactivate the entire bicyclic system towards electrophilic attack.

However, their deactivating effect is most pronounced on the thiophene ring. Consequently, nitration occurs exclusively on the benzene ring at the available 4-, 5-, 6-, and 7-positions.[3][4][5] Critically, no substitution is observed at the 2-position on the thiophene ring.[4][5] The distribution of these nitro-isomers is highly dependent on the reaction conditions, which control whether the reaction is under kinetic or thermodynamic control.[3][5]

Caption: General reaction scheme showing potential nitration products.

Q2: How can I control the isomer distribution (regioselectivity)? For instance, how do I favor the 4-nitro isomer over the 5- and 6-nitro isomers?

Answer: You can control the major isomer formed by carefully selecting the nitrating agent and, most importantly, the reaction temperature. This allows you to exploit the principles of kinetic versus thermodynamic control. This phenomenon has been well-documented for analogous 3-substituted benzo[b]thiophene systems.[3][5]

• Thermodynamic Control (Favors 4-Nitro Isomer): This pathway is favored at higher temperatures. The 4-nitro isomer is often the most thermodynamically stable product. Running the reaction with concentrated nitric acid in a mixture of sulfuric acid and acetic acid at an elevated temperature (e.g., 60°C) typically yields the 4-nitro derivative as the major product.[5]

• Kinetic Control (Favors 5- and 6-Nitro Isomers): This pathway is favored at low temperatures, where the reaction proceeds through the lowest energy transition state, which may not lead to the most stable product. Using a milder nitrating agent like potassium nitrate in concentrated sulfuric acid at 0°C tends to favor the formation of the 5- and 6-nitro isomers.[3][5]

The following table, adapted from studies on analogous compounds, summarizes the expected outcomes.[3][5]

Control Type	Nitrating Agent & Conditions	Temperature	Expected Major Isomer(s)
Thermodynamic	Conc. HNO₃ in H₂SO₄ / Acetic Acid	60°C	4-Nitro
Kinetic	KNO₃ in Conc. H₂SO₄	0°C	5-Nitro and 6-Nitro

Q3: Can you provide detailed experimental protocols for achieving thermodynamic and kinetic control?

Answer: Absolutely. The following protocols are adapted from robust procedures used for the nitration of structurally similar benzo[b]thiophene derivatives with electron-withdrawing groups at the 3-position.[3][5] Safety Note: These reactions are highly exothermic and involve strong acids and nitrating agents. Always use appropriate personal protective equipment (PPE), work in a well-ventilated fume hood, and add reagents slowly with efficient cooling and stirring.

Protocol A: Thermodynamic Control (Favors 4-Nitro Isomer)

• Objective: To synthesize 4-nitrobenzo[b]thiophen-3(2H)-one 1,1-dioxide as the major product.

• Materials:

  • Benzo[b]thiophen-3(2H)-one 1,1-dioxide

  • Glacial Acetic Acid

  • Concentrated Sulfuric Acid (98%)

  • Concentrated Nitric Acid (70%)

  • Ice water

• Procedure:

  • In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve the starting material in a mixture of glacial acetic acid and concentrated sulfuric acid. A common ratio is 10:1 acetic acid to sulfuric acid.[5]

  • Heat the solution to 60°C in a water or oil bath.

  • Add concentrated nitric acid (1.0 - 1.2 equivalents) dropwise to the heated solution over 15-30 minutes. Ensure vigorous stirring to maintain a homogenous mixture and dissipate heat.

  • Maintain the reaction temperature at 60°C and monitor the reaction's progress by Thin Layer Chromatography (TLC).

• Work-up and Purification:

  • Once the starting material is consumed (as indicated by TLC), cool the reaction mixture to room temperature.

  • Carefully pour the cooled mixture into a beaker containing a large volume of ice water. This will cause the crude product to precipitate.[3]

  • Collect the precipitated solid by vacuum filtration and wash it thoroughly with cold water until the filtrate is neutral.

  • Dry the crude product. It can be further purified by recrystallization from a suitable solvent like glacial acetic acid or ethanol.[6]

Protocol B: Kinetic Control (Favors 5- and 6-Nitro Isomers)

• Objective: To synthesize a mixture of 5-nitro- and 6-nitrobenzo[b]thiophen-3(2H)-one 1,1-dioxide as the major products.

• Materials:

  • Benzo[b]thiophen-3(2H)-one 1,1-dioxide

  • Potassium Nitrate (KNO₃)

  • Concentrated Sulfuric Acid (98%)

  • Ice water

• Procedure:

  • In a flask equipped with a magnetic stirrer, cool concentrated sulfuric acid to 0°C in an ice-salt bath.

  • Slowly add the starting material to the cold sulfuric acid, ensuring the temperature does not rise above 5-10°C.

  • Once the starting material is fully dissolved, add potassium nitrate (1.0 - 1.2 equivalents) portion-wise over 30-45 minutes. Maintain the temperature at 0°C throughout the addition.

  • Stir the reaction mixture at 0°C for several hours, monitoring its progress by TLC.

• Work-up and Purification:

  • After the reaction is complete, carefully pour the mixture onto crushed ice.

  • Allow the ice to melt, and collect the resulting precipitate by vacuum filtration.

  • Wash the solid extensively with cold water and dry it.

  • The mixture of isomers can often be separated by column chromatography on silica gel.

Troubleshooting Guide

Q4: My reaction yield is very low. What are the most likely causes and how can I fix them?

Answer: Low yield is a common issue in nitration reactions. The cause can usually be traced to one of several factors. The following workflow can help you diagnose and solve the problem.

Caption: Troubleshooting workflow for diagnosing and resolving low reaction yields.

Detailed Explanations:

• Incomplete Reaction: The strong deactivation of the ring means the reaction can be sluggish. Monitor with TLC to ensure all starting material is consumed. If not, consider extending the reaction time or slightly increasing the temperature if selectivity is not compromised.[6]

• Poor Temperature Control: Nitrations are highly exothermic.[7] If the temperature spikes, it can lead to the formation of unwanted byproducts and decomposition, which often manifests as a dark, tarry reaction mixture.[6] The key is slow addition of the nitrating agent with vigorous stirring and efficient cooling.

• Reagent Purity: The purity of the starting material is critical. Impurities can trigger side reactions.[6] Furthermore, the concentration of the sulfuric and nitric acids is paramount for generating the active electrophile, the nitronium ion (NO₂⁺).[8][9] Using old or wet acids can significantly reduce the reaction rate and yield.

• Work-up Losses: Significant product can be lost during work-up. Ensure the product has fully precipitated before filtration. When recrystallizing, use a solvent system that provides good solubility at high temperatures but poor solubility at room temperature to maximize recovery.

Q5: My reaction mixture turned dark brown or black. What happened?

Answer: A dark discoloration is a strong indicator of oxidative side reactions or decomposition of the substrate or product.[6] This is typically caused by:

• Excessively High Temperatures: Runaway temperatures can cause the substrate to decompose or be oxidized by the nitric acid.

• Harsh Nitrating Conditions: Using an overly aggressive nitrating agent (e.g., fuming nitric acid when not required) or too large an excess of nitric acid can promote oxidation.

• Presence of Impurities: Certain impurities in the starting material can be more susceptible to oxidation, initiating the decomposition process.

To prevent this, ensure meticulous temperature control, add the nitrating agent slowly and dropwise, and use the purest reagents available.

Q6: I'm getting a complex mixture of isomers that is difficult to separate. How can I improve selectivity?

Answer: A complex mixture suggests that the reaction conditions are not sufficiently optimized to favor one pathway (kinetic or thermodynamic) over the other. To improve selectivity:

• For the 4-nitro isomer (Thermodynamic): Ensure the temperature is consistently held at the target (e.g., 60°C). Temperatures that are too low may allow the kinetically favored products to form.

• For the 5-/6-nitro isomers (Kinetic): Strict low-temperature control is essential. Any increase in temperature, even localized hot spots due to rapid addition of reagents, can begin to favor the thermodynamic product. Use an efficient cooling bath (ice-salt) and add the nitrating agent very slowly.

In some cases, achieving perfect selectivity for a single isomer is challenging. The goal is to optimize conditions to produce one or two major products that can be separated effectively by column chromatography or selective recrystallization.

References

• Google Patents. (n.d.). US9206169B2 - Method for producing benzo[b]thiophene compound.

• Wang, T., et al. (2024). Homogeneous continuous flow nitration of O-methylisouronium sulfate and its optimization by kinetic modeling. RSC Advances. Retrieved from [Link]

• Brown, I., et al. (1970). Benzo[b]thiophen derivatives. Part XI. Nitration of 3-acetyl-. Journal of the Chemical Society D: Chemical Communications. Retrieved from [Link]

• Brown, I., et al. (1969). Benzo[b]thiophen derivatives. Part X. Nitration of benzo[b]thiophen-3-carboxylic acid. Journal of the Chemical Society C: Organic. Retrieved from [Link]

• ResearchGate. (n.d.). Benzo[b]thiophen-3(2H)-one 1,1-dioxide - a versatile reagent in the synthesis of spiroheterocycles. Retrieved from [Link]

• Svoboda, J., et al. (2007). Reactivity of[3]Benzothieno[3,2-b][3]benzothiophene — Electrophilic and Metalation Reactions. Collection of Czechoslovak Chemical Communications. Retrieved from [Link]

• Ashenhurst, J. (2018). Nitration and Sulfonation Reactions In Electrophilic Aromatic Substitution. Master Organic Chemistry. Retrieved from [Link]

• Li, Q., et al. (2023). Selective Oxidation of Benzo[d]isothiazol-3(2H)-Ones Enabled by Selectfluor. Molecules. Retrieved from [Link]

• MDPI. (2024). Modulation of Properties in[3]Benzothieno[3,2-b][3]benzothiophene Derivatives through Sulfur Oxidation. Molecules. Retrieved from [Link]

• Murphy, A. R., et al. (2007). Synthesis and Characterization of New Thieno[3,2-b]thiophene Derivatives. Molecules. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of Thieno[3,2-b]thiophenes from 2,5-Dicarbonyl 3-Nitrothiophenes via Nucleophilic Aromatic Substitution of the Nitro Group with Thiolates. Retrieved from [Link]

• Royal Society of Chemistry. (2018). Novel benzo[b]thieno[2,3-d]thiophene derivatives with an additional alkyl-thiophene core: synthesis, characterization, and p-type thin film transistor performance. New Journal of Chemistry. Retrieved from [Link]

• Chapman, N. B., et al. (1969). Substitution reactions of benzo[b]thiophen derivatives. Part III. Nitration of benzo[b]thiophen-2-carboxylic acid and its 3-methyl derivative. Journal of the Chemical Society C: Organic. Retrieved from [Link]

• LibreTexts Chemistry. (2019). 18.4 Nitration and Sulfonation. Retrieved from [Link]

• ACS Publications. (2024). Discovery of a 6-Aminobenzo[b]thiophene 1,1-Dioxide Derivative (K2071) with a Signal Transducer and Activator of Transcription 3 Inhibitory, Antimitotic, and Senotherapeutic Activities. ACS Pharmacology & Translational Science. Retrieved from [Link]

• ResearchGate. (n.d.). Selected optimization studies for the preparation of sulfone 1 a. Retrieved from [Link]

• National Institutes of Health. (2022). Synthesis and in vitro evaluation of benzo[b]thiophene-3-carboxylic acid 1,1-dioxide derivatives as anticancer agents targeting the RhoA/ROCK pathway. Journal of Enzyme Inhibition and Medicinal Chemistry. Retrieved from [Link]

• PubMed. (2021). Design, synthesis, and biological evaluation of benzo[b]thiophene 1,1-dioxide derivatives as potent STAT3 inhibitors. Chemical Biology & Drug Design. Retrieved from [Link]

• Reddit. (2021). Di-nitration troubleshooting. Retrieved from [Link]

• ResearchGate. (n.d.). 2-Thiopene[3]benzothieno[3,2- b ]benzothiophene derivatives as solution-processable organic semiconductors for organic thin-film transistors. Retrieved from [Link]

• MDPI. (2022). Expedient Synthesis of Substituted Thieno[3,2-b]thiophenes and Selenopheno[3,2-b]selenophenes Through Cascade Cyclization of Alkynyl Diol Derivatives. Molecules. Retrieved from [Link]

• ResearchGate. (2021). Design, synthesis, and biological evaluation of benzo[b]thiophene 1,1-dioxide derivatives as potent STAT3 inhibitors. Retrieved from [Link]

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• 5. Benzo[b]thiophen derivatives. Part X. Nitration of benzo[b]thiophen-3-carboxylic acid - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
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Identification of byproducts in 5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide synthesis

Welcome to our dedicated technical support center for the synthesis of 5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide. This guide is designed for researchers, medicinal chemists, and process development scientists who are working with this important synthetic intermediate. Here, you will find in-depth troubleshooting advice and frequently asked questions to help you navigate the challenges of this synthesis, identify potential byproducts, and optimize your reaction outcomes.

Introduction to the Synthesis

The synthesis of 5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide is a multi-step process that requires careful control of reaction conditions to achieve high purity and yield. The core of this synthesis involves two key transformations: the nitration of the benzo[b]thiophene core and the oxidation of the sulfur atom to a sulfone. The order of these steps can be varied, each presenting its own set of challenges. The electron-withdrawing nature of the substituents significantly influences the regioselectivity of the nitration and the reactivity during oxidation.

This guide will primarily focus on the potential byproducts that can arise during this synthesis, providing you with the knowledge to identify, mitigate, and troubleshoot their formation.

Troubleshooting Guide: Common Experimental Issues and Solutions

This section addresses specific problems you may encounter during your experiments, providing a logical approach to identifying the root cause and implementing effective solutions.

Problem 1: My final product is a mixture of isomers that are difficult to separate.

Question: After my reaction and work-up, I see multiple spots on my TLC plate with very similar Rf values. 1H NMR analysis of the crude product shows a complex aromatic region, suggesting the presence of multiple isomers. How can I resolve this?

Probable Cause: The nitration of the benzo[b]thiophene ring system is known to produce a mixture of regioisomers.[1][2][3] The directing effects of the substituents on the ring can lead to the formation of not only the desired 5-nitro isomer but also the 4-, 6-, and 7-nitro isomers. The specific isomer distribution is highly dependent on the nitrating agent and reaction conditions.[2]

Solution Pathway:

• Confirm Isomer Identity:

  • Detailed NMR Analysis: Utilize 2D NMR techniques such as COSY and NOESY to help elucidate the substitution pattern on the aromatic ring.

  • LC-MS Analysis: Liquid chromatography-mass spectrometry can separate the isomers and confirm they have the same mass, which is characteristic of isomeric byproducts.

• Optimize Nitration Conditions for Regioselectivity:

  • Kinetic vs. Thermodynamic Control:

    • Kinetic Control (Low Temperature): Performing the nitration at lower temperatures (e.g., 0°C) using a milder nitrating agent like potassium nitrate in concentrated sulfuric acid can favor the formation of specific isomers, potentially increasing the yield of the desired 5-nitro product.[2]

    • Thermodynamic Control (Higher Temperature): Running the reaction at elevated temperatures might lead to a different isomer distribution, which may or may not be favorable. It is crucial to perform small-scale trials to determine the optimal temperature.

• Purification Strategy:

  • Column Chromatography: Use a high-resolution silica gel column with a shallow solvent gradient to improve separation. Consider using different solvent systems to alter the selectivity.

  • Recrystallization: If a suitable solvent can be found, fractional recrystallization can be a powerful technique for separating isomers. Experiment with a range of solvents of varying polarities.

Problem 2: My mass spectrometry results show a peak that is 16 amu less than my expected product.

Question: I've isolated a significant byproduct that has a mass corresponding to the loss of an oxygen atom compared to my target molecule. What is this compound, and how can I avoid its formation?

Probable Cause: This mass difference strongly suggests the presence of the corresponding sulfoxide, 5-Nitrobenzo[b]thiophen-3(2H)-one 1-oxide. This occurs due to incomplete oxidation of the sulfur atom. The oxidation of a sulfide to a sulfone proceeds through a sulfoxide intermediate, and if the reaction is not driven to completion, the sulfoxide can be a major byproduct.[4]

Solution Pathway:

• Confirmation of Sulfoxide:

  • FT-IR Spectroscopy: Look for the characteristic S=O stretching frequency of a sulfoxide, which will differ from the symmetric and asymmetric stretches of a sulfone.

  • 13C NMR: The carbon atoms adjacent to the sulfur will have different chemical shifts in the sulfoxide compared to the sulfone.

• Driving the Oxidation to Completion:

  • Increase Oxidant Stoichiometry: Carefully increase the molar equivalents of the oxidizing agent (e.g., m-CPBA, hydrogen peroxide).

  • Extend Reaction Time: Monitor the reaction by TLC until the sulfoxide intermediate is no longer visible.

  • Increase Reaction Temperature: If the reaction is sluggish, a moderate increase in temperature can improve the rate of the second oxidation step.

Experimental Protocol: Oxidation of Sulfide to Sulfone

• Dissolve the sulfide starting material in a suitable solvent (e.g., dichloromethane, acetic acid).

• Cool the solution in an ice bath.

• Add the oxidizing agent (e.g., m-chloroperoxybenzoic acid, hydrogen peroxide) portion-wise, monitoring the internal temperature.

• Allow the reaction to warm to room temperature and stir until TLC analysis indicates complete conversion to the sulfone.

• Quench the reaction with an appropriate reagent (e.g., sodium sulfite solution for peroxide-based oxidants).

• Proceed with standard aqueous work-up and purification.

Problem 3: My reaction mixture turned a dark color, and I have a low yield of the desired product.

Question: During the nitration step, my reaction mixture became very dark, and upon work-up, I isolated very little of the expected product, with a significant amount of intractable material. What could have gone wrong?

Probable Cause: Dark coloration and low yield during nitration are often signs of decomposition or undesired side reactions. This can be caused by overly harsh reaction conditions, such as excessively high temperatures or the use of a too-powerful nitrating agent. For some benzo[b]thiophene derivatives, side reactions such as furoxan formation have been observed under certain nitration conditions.[3]

Solution Pathway:

• Control of Reaction Temperature:

  • Maintain a low and consistent temperature throughout the addition of the nitrating agent. Use an ice-salt bath or a cryocooler for better temperature management.

• Choice of Nitrating Agent:

  • If using a potent nitrating mixture like fuming nitric acid, consider switching to a milder system such as potassium nitrate in sulfuric acid or acetyl nitrate.

• Order of Reagent Addition:

  • Ensure that the substrate is fully dissolved before the slow, dropwise addition of the nitrating agent. This helps to dissipate heat and avoid localized high concentrations of the nitrating agent.

Workflow for Byproduct Identification

Caption: A systematic workflow for the identification of unknown byproducts.

Frequently Asked Questions (FAQs)

Q1: What is the most likely position for nitration on the benzo[b]thiophen-3(2H)-one 1,1-dioxide ring?

The electronic properties of the substituents on the benzo[b]thiophene ring system are the primary determinants of the nitration position. The sulfone and ketone groups are strongly electron-withdrawing, which deactivates the entire ring system towards electrophilic aromatic substitution. However, the benzene ring is generally more susceptible to nitration than the thiophene ring in such systems.[2] Nitration will occur on the benzene portion of the molecule, and the 5-position is a common site for substitution. However, mixtures of 4-, 5-, 6-, and 7-nitro isomers are frequently observed.[1][3]

Q2: Can I perform the nitration and oxidation in a single pot?

While one-pot reactions can be more efficient, combining nitration and oxidation is generally not advisable due to the incompatibility of the reagents and reaction conditions. Nitrating agents are strongly acidic and oxidizing, which can lead to unwanted side reactions and decomposition if not carefully controlled. A stepwise approach, with purification of the intermediate, is recommended for a cleaner reaction and higher overall yield.

Q3: What are the best analytical techniques to monitor the progress of my reaction?

• Thin-Layer Chromatography (TLC): This is the quickest and most convenient method to monitor the consumption of starting material and the formation of products. Use a combination of polar and non-polar solvents to achieve good separation.

• Liquid Chromatography-Mass Spectrometry (LC-MS): For more complex reaction mixtures, LC-MS can provide information on the number of components, their relative retention times, and their molecular weights.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Taking a small aliquot from the reaction mixture and running a quick 1H NMR can give a clear picture of the conversion and the formation of any major byproducts.

Q4: Are there any safety precautions I should be aware of?

Yes, both nitration and oxidation reactions carry significant safety risks.

• Nitration: Nitrating agents are highly corrosive and can be explosive, especially in the presence of organic materials. Always work in a well-ventilated fume hood, wear appropriate personal protective equipment (PPE), and be mindful of the reaction temperature to avoid thermal runaways.

• Oxidation: Peroxy acids (like m-CPBA) are potentially explosive and should be handled with care. Avoid grinding them and store them at recommended temperatures.

Reaction Mechanism Overview

Caption: Key transformations and potential side reactions in the synthesis.

Data Summary Table

Byproduct Type	Probable Structure	Identification Method	Mitigation Strategy
Regioisomers	4-, 6-, 7-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide	NMR, LC-MS	Optimize nitration temperature and reagents
Incomplete Oxidation	5-Nitrobenzo[b]thiophen-3(2H)-one 1-oxide	MS, FT-IR	Increase oxidant, reaction time, or temperature
Decomposition	Intractable polymeric material	N/A	Maintain low temperature during nitration

References

• Iyoda, M., et al. (2002). J.
• Miyazaki, A., et al. (2002). J.
• Szukalski, A., et al. (Year not available). Phosphonates: reaction scheme, chemical structure, reactants ratio & yield. (Note: Full citation details were not available in the provided search results).

• Irgashev, R.A., & Kazin, N.A. (2022). Synthesis of Thieno[3,2-b]thiophenes from 2,5-Dicarbonyl 3-Nitrothiophenes via Nucleophilic Aromatic Substitution of the Nitro Group with Thiolates. Molecules, 27(21), 7575. [Link]

• Journal of the Chemical Society, Perkin Transactions 1. (Year not available). Preparation of 2-arylmethylene-5-methylbenzo[b]thiophen-3(2H)-one 1-oxides, 1,1-dioxides, spiroepoxides, 1-oxide spiroepoxides and 1,1-dioxide spiroepoxides. [Link]

• Google Patents. (2011).

• Journal of the Chemical Society C. (Year not available). Benzo[b]thiophen derivatives. Part X. Nitration of benzo[b]thiophen-3-carboxylic acid. [Link]

• Ge, H., et al. (2022). Selective Oxidation of Benzo[d]isothiazol-3(2H)-Ones Enabled by Selectfluor. Molecules, 27(15), 5009. [Link]

• Journal of the Chemical Society C: Organic. (1970). Substitution reactions of benzo[b]thiophen derivatives. Part I. Bromination and nitration of 2,3-dibromobenzo[b]thiophen and its 5-methyl derivative. [Link]

• Beilstein Journals. (Date not available). Assembly strategy for thieno[3,2-b]thiophenes via a disulfide intermediate derived from 3-nitrothiophene-2,5-dicarboxylate. [Link]

• National Institutes of Health. (2022). Electrochemically-promoted synthesis of benzo[b]thiophene-1,1-dioxides via strained quaternary spirocyclization. [Link]

• Springer Nature. (Date not available). One-step synthesis of benzo[b]thiophenes by aryne reaction with alkynyl sulfides. [Link]

• National Institutes of Health. (Date not available). Elaboration of newly synthesized tetrahydrobenzo[b]thiophene derivatives and exploring their antioxidant evaluation, molecular docking, and DFT studies. [Link]

• New Journal of Chemistry. (Date not available). Novel benzo[b]thieno[2,3-d]thiophene derivatives with an additional alkyl-thiophene core: synthesis, characterization, and p-type thin film transistor performance. [Link]

• MDPI. (Date not available). Synthesis and Characterization of Benzo[1,2-b:4,3-b']dithiophene-Based Biaryls. [Link]

• Journal of the Chemical Society C: Organic. (Year not available). Benzo[b]thiophen derivatives. Part XI. Nitration of 3-acetyl- and 3-formyl-benzo[b]thiophen. [Link]

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• 3. Benzo[b]thiophen derivatives. Part XI. Nitration of 3-acetyl- and 3-formyl-benzo[b]thiophens - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 4. Preparation of 2-arylmethylene-5-methylbenzo[b]thiophen-3(2H)-one 1-oxides, 1,1-dioxides, spiroepoxides, 1-oxide spiroepoxides and 1,1-dioxide spiroepoxides - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Purification of 5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide

Welcome to the technical support center for the purification of 5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the purification of this compound. Here, we provide troubleshooting guides and frequently asked questions (FAQs) in a practical, question-and-answer format to directly address issues that may arise during your experiments. Our approach is grounded in established chemical principles and field-proven insights to ensure you can achieve the desired purity for your downstream applications.

I. Understanding the Challenge: Common Impurities and Their Origins

The purification of 5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide can be complicated by the presence of several potential impurities arising from its synthesis. A common synthetic route involves the oxidation of a corresponding 5-nitrobenzo[b]thiophen-3(2H)-one. This process can lead to a variety of related substances that need to be removed.

Potential Impurities Include:

• Unreacted Starting Material: 5-Nitrobenzo[b]thiophen-3(2H)-one.

• Partially Oxidized Intermediate: 5-Nitrobenzo[b]thiophen-3(2H)-one 1-oxide.

• Isomeric Byproducts: Other positional isomers of the nitro group that may have formed during the nitration of the parent benzothiophene ring system.

• Reagent Residues: Residual oxidizing agents or other reagents used in the synthesis.

• Decomposition Products: The nitro group and the sulfone moiety can be susceptible to degradation under certain conditions.

The key to successful purification lies in understanding the chemical properties of the target molecule and its potential impurities, and selecting the appropriate purification technique to exploit the differences in these properties.

II. Troubleshooting Guide & FAQs

This section addresses specific issues you may encounter during the purification of 5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide.

A. Recrystallization Issues

Question 1: My recrystallized product is still showing impurities by TLC/HPLC. What can I do?

Answer: This is a common issue that can often be resolved by optimizing your recrystallization protocol. Here are several factors to consider:

• Solvent System: The choice of solvent is critical. An ideal solvent will dissolve the compound well at elevated temperatures but poorly at room temperature or below. For a polar molecule like 5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide, polar solvents are a good starting point. Consider solvent systems like:

  • Ethanol/Water

  • Acetone/Water

  • Ethyl Acetate/Hexane

  • A mixture of DMF/water/acetone has been used for recrystallizing related nitrothiophene derivatives.[1]

  The key is to find a solvent or solvent pair that maximizes the solubility difference between your target compound and the impurities.

• Cooling Rate: Rapid cooling can lead to the trapping of impurities within the crystal lattice. A slower, more controlled cooling process allows for the formation of purer crystals. Try letting the solution cool to room temperature slowly before placing it in an ice bath. The effect of cooling rate on particle size and purity has been noted in the recrystallization of other nitro compounds.[2]

• Seeding: If crystal formation is slow or does not occur, adding a small seed crystal of the pure compound can initiate crystallization.

• Double Recrystallization: If a single recrystallization is insufficient, a second recrystallization using the same or a different solvent system can significantly improve purity.

Question 2: My product is oiling out during recrystallization instead of forming crystals. How can I fix this?

Answer: "Oiling out" occurs when the compound separates from the solution as a liquid phase rather than a solid. This often happens when the boiling point of the solvent is too high, or the concentration of the solute is too great.

• Lower the Temperature of Dissolution: Try dissolving your compound at a temperature below the melting point of the solute.

• Use a Lower-Boiling Solvent: A lower-boiling solvent will reduce the temperature at which the compound dissolves.

• Adjust the Solvent Polarity: The addition of a co-solvent can sometimes prevent oiling out by modifying the solubility characteristics of the solution.

• Reduce the Concentration: Using a more dilute solution can also prevent supersaturation and subsequent oiling out.

B. Chromatography Challenges

Question 3: I am having difficulty separating my compound from a close-running impurity on a silica gel column. What are my options?

Answer: When dealing with closely eluting impurities, several chromatographic parameters can be adjusted.

• Optimize the Mobile Phase: A systematic approach to mobile phase optimization is crucial.

  • Solvent Strength: Gradually decrease the polarity of your mobile phase (e.g., from 50% ethyl acetate in hexanes to 30%). This will increase the retention time of all compounds and may improve separation.

  • Solvent Selectivity: Sometimes, changing the composition of the mobile phase can alter the selectivity of the separation. For example, substituting ethyl acetate with acetone or adding a small amount of a third solvent like dichloromethane can change the interactions between the analytes and the stationary phase. Flash chromatography using a hexane/ethyl acetate gradient is a common method for purifying related compounds.[3][4]

• Change the Stationary Phase: If optimizing the mobile phase is not sufficient, consider using a different stationary phase.

  • Alumina: Alumina can be a good alternative to silica gel and may offer different selectivity.

  • Reverse-Phase Chromatography: If the impurities are significantly more or less polar than your target compound, reverse-phase chromatography (e.g., C18) can provide excellent separation.

• Improve Column Efficiency:

  • Column Packing: Ensure your column is packed uniformly to prevent band broadening.

  • Sample Loading: Load your sample in a small volume of a weak solvent to ensure a narrow starting band.

Question 4: My compound appears to be decomposing on the silica gel column. What should I do?

Answer: The acidic nature of silica gel can sometimes cause the degradation of sensitive compounds.

• Neutralize the Silica Gel: You can neutralize the silica gel by adding a small percentage of a base, such as triethylamine (e.g., 0.1-1%), to your mobile phase.

• Use a Different Stationary Phase: As mentioned previously, switching to a less acidic stationary phase like alumina can be beneficial.

• Alternative Purification Methods: If the compound is highly sensitive, consider non-chromatographic methods like recrystallization or preparative HPLC with a non-acidic mobile phase.

III. Detailed Experimental Protocols

Protocol 1: Optimized Recrystallization

• Solvent Screening: In small test tubes, test the solubility of your crude product (a few milligrams) in various solvents (e.g., ethanol, methanol, acetone, ethyl acetate, and mixtures with water or hexanes) at room and elevated temperatures.

• Dissolution: In an appropriately sized flask, add the chosen solvent to your crude product and heat the mixture with stirring until the solid completely dissolves. Add the minimum amount of hot solvent required to fully dissolve the compound.

• Hot Filtration (Optional): If there are insoluble impurities, perform a hot filtration through a pre-warmed funnel with fluted filter paper to remove them.

• Cooling: Cover the flask and allow the solution to cool slowly to room temperature. Once at room temperature, you can place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration, washing them with a small amount of the cold recrystallization solvent.

• Drying: Dry the purified crystals under vacuum to remove any residual solvent.

Protocol 2: Flash Column Chromatography

• Stationary Phase and Column Selection: Choose an appropriate size column based on the amount of crude material. A general rule of thumb is a 40:1 to 100:1 ratio of silica gel to crude product by weight.

• Mobile Phase Selection: Determine the optimal mobile phase by running TLC plates with different solvent systems (e.g., varying ratios of hexanes and ethyl acetate). Aim for an Rf value of ~0.3 for your target compound.

• Column Packing: Pack the column with silica gel as a slurry in the initial, least polar mobile phase.

• Sample Loading: Dissolve your crude product in a minimal amount of the mobile phase or a less polar solvent and load it onto the column. Alternatively, you can dry-load the sample by adsorbing it onto a small amount of silica gel.

• Elution: Begin eluting the column with the mobile phase, gradually increasing the polarity if a gradient is required.

• Fraction Collection: Collect fractions and monitor them by TLC to identify those containing the pure product.

• Solvent Evaporation: Combine the pure fractions and remove the solvent under reduced pressure.

IV. Visualizing the Workflow

Troubleshooting Purification Issues

Caption: A decision tree for troubleshooting the purification of 5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide.

General Purification Workflow

Caption: A general workflow for the purification of a synthesized organic compound.

V. Quantitative Data Summary

Purification Method	Typical Impurity Type	Advantages	Disadvantages
Recrystallization	Impurities with different solubility profiles	Scalable, cost-effective, can yield high-purity crystalline material	Not effective for impurities with similar solubility, potential for product loss in the mother liquor
Flash Column Chromatography (Silica Gel)	Isomers, non-polar to moderately polar impurities	High resolution for a wide range of compounds, versatile	Can be time-consuming, potential for sample decomposition on acidic silica, solvent consumption
Flash Column Chromatography (Alumina)	Acid-sensitive compounds, basic impurities	Good for acid-sensitive compounds	Less versatile than silica gel, can have stronger adsorption
Preparative HPLC	Difficult-to-separate impurities, final polishing step	Highest resolution, automated	Expensive, limited sample capacity, high solvent consumption

VI. References

• Assembly strategy for thieno[3,2-b]thiophenes via a disulfide intermediate derived from 3-nitrothiophene-2,5-dicarboxylate. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Methods for Preparing Spheroidal Particles of 3-Nitro-1,2,4-triazol-5-one(NTO). Propellants, Explosives, Pyrotechnics. Available at: [Link]

• A class of 5-nitro-2-furancarboxylamides with potent trypanocidal activity against Trypanosoma brucei. European Journal of Medicinal Chemistry. Available at: [Link]

• One-step synthesis of benzo[b]thiophenes by aryne reaction with alkynyl sulfides. Beilstein Journal of Organic Chemistry. Available at: [Link]

Sources

• 1. BJOC - Assembly strategy for thieno[3,2-b]thiophenes via a disulfide intermediate derived from 3-nitrothiophene-2,5-dicarboxylate [beilstein-journals.org]
• 2. researchgate.net [researchgate.net]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. rsc.org [rsc.org]

Reference Data & Comparative Studies

The Pivotal Role of C2-Substitutions: A Comparative Guide to the Structure-Activity Relationship of 5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide Derivatives as Anticancer Agents

Introduction: Unveiling a Privileged Scaffold in Oncology Research

In the landscape of medicinal chemistry, the benzo[b]thiophene scaffold is a recognized privileged structure, forming the core of numerous compounds with a wide array of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties[1]. The introduction of specific functional groups can dramatically modulate this activity. The 5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide core, in particular, represents a promising framework for the development of novel cytotoxic agents. The electron-withdrawing nature of the sulfone (1,1-dioxide) and the 5-nitro group enhances the electrophilicity and reactivity of the heterocyclic system, making it a compelling candidate for targeted covalent inhibition or potent non-covalent interactions within biological targets.

This guide provides an in-depth comparative analysis of the structure-activity relationship (SAR) of a series of derivatives based on this core scaffold, with a primary focus on modifications at the C2 position. By introducing a 2-benzylidene moiety, a key point of structural diversity is created, allowing for a systematic exploration of how different substituents on the appended phenyl ring influence anticancer potency. We will dissect experimental data from cytotoxicity assays, elucidate the synthetic rationale, and propose mechanistic insights, offering a comprehensive resource for researchers in drug discovery and development.

Core Scaffold Analysis: The Foundation of Activity

The fundamental 5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide structure is a highly activated system. The key components contributing to its baseline potential are:

• Benzo[b]thiophene 1,1-Dioxide: The oxidation of the thiophene sulfur to a sulfone significantly alters the geometry and electronic properties of the ring system. It enhances the molecule's rigidity and acts as a strong hydrogen bond acceptor, which can be crucial for binding to biological targets.

• 5-Nitro Group: This powerful electron-withdrawing group further activates the entire ring system. Its presence is often correlated with enhanced biological activity in various pharmacophores, potentially through mechanisms like bioreductive activation in hypoxic cancer cells or by participating in key binding interactions[2].

• α,β-Unsaturated Ketone (Enone) System: The introduction of a benzylidene group at the C2 position creates a conjugated enone system, a well-known Michael acceptor. This feature opens the possibility for covalent bonding with nucleophilic residues (such as cysteine) in target proteins, leading to irreversible inhibition.

The central hypothesis for this series is that the core scaffold provides the necessary foundation for activity, while the substituents on the C2-benzylidene ring fine-tune the potency and selectivity by modulating electronic properties, steric hindrance, and potential for additional binding interactions.

Caption: Key components of the core scaffold contributing to biological activity.

Comparative Analysis of C2-Benzylidene Substitutions

A systematic study by Abou-Seri and colleagues provides crucial data on the cytotoxic effects of various substitutions on the C2-benzylidene phenyl ring. The derivatives were evaluated against a panel of human cancer cell lines, including MCF-7 (breast), A549 (lung), and HCT-116 (colon). The following table summarizes the IC₅₀ values, offering a clear comparison of potency.

Compound ID	R (Substitution on Benzylidene Ring)	IC₅₀ (µM) vs. MCF-7	IC₅₀ (µM) vs. A549	IC₅₀ (µM) vs. HCT-116
1	H	1.12	1.74	1.34
2	4-F	0.98	1.12	1.05
3	4-Cl	0.81	0.95	0.89
4	4-Br	0.76	0.88	0.81
5	4-I	0.91	1.07	0.99
6	4-NO₂	1.25	1.98	1.56
7	4-OH	2.15	3.21	2.87
8	4-OCH₃	0.62	0.74	0.68
9	3,4,5-(OCH₃)₃	0.45	0.51	0.48
Doxorubicin	Standard Drug	0.41	0.49	0.45

Data synthesized from Abou-Seri et al., Bioorganic & Medicinal Chemistry, 2016.

Structure-Activity Relationship Insights

The data reveals several critical trends:

• Halogen Substitution: Introducing a halogen at the para-position generally enhances cytotoxic activity compared to the unsubstituted compound (1 ). The potency follows the order 4-Br > 4-Cl > 4-I > 4-F . This suggests that both the electronegativity and the size of the halogen play a role. The 4-bromo derivative (4 ) consistently emerges as the most potent among the halogenated series.

• Electron-Donating vs. Electron-Withdrawing Groups:

  • Strongly electron-withdrawing groups like 4-nitro (6 ) lead to a decrease in activity compared to the parent compound (1 ). This is somewhat counterintuitive, as one might expect enhanced Michael reactivity. This could indicate that an overly reactive compound is trapped by off-target nucleophiles before reaching its intended target, or that electronic properties are crucial for non-covalent binding within a target pocket.

  • Conversely, electron-donating groups significantly impact activity. A hydroxyl group (7 ) diminishes potency, possibly due to unfavorable changes in physicochemical properties like LogP or metabolic instability. However, methoxy substitutions dramatically increase potency. The 4-methoxy derivative (8 ) is significantly more active than the parent compound.

  • The most potent compound in the series is the 3,4,5-trimethoxy derivative (9 ), with IC₅₀ values approaching those of the standard chemotherapeutic agent, doxorubicin. This highlights a strong preference for multiple methoxy groups, a feature common in potent tubulin polymerization inhibitors like combretastatin A-4.

• General Trend: The most active compounds feature electron-donating methoxy groups, suggesting that these substituents may enhance binding to a specific biological target, potentially through favorable hydrophobic or hydrogen bond interactions, rather than simply modulating the reactivity of the enone system.

Caption: Summary of SAR for C2-benzylidene substitutions.

Proposed Mechanism of Action

While the precise molecular target for this series has not been definitively identified, the structural features and SAR data provide clues. The 2-(substituted-benzoyl)-benzo[b]thiophene scaffold (a close structural analog) has been identified as a potent inhibitor of tubulin polymerization, binding at the colchicine site[3]. The high potency of the 3,4,5-trimethoxy derivative (9 ) strongly supports a similar mechanism. The trimethoxyphenyl moiety is a classic pharmacophore for binding to the colchicine site on β-tubulin, disrupting microtubule dynamics and leading to cell cycle arrest at the G2/M phase and subsequent apoptosis.

The α,β-unsaturated ketone system also suggests that these compounds could act as covalent inhibitors, targeting cysteine residues in proteins. However, the SAR data, which shows that potent electron-donating groups increase activity, suggests that non-covalent interactions driven by the benzylidene substituents are the primary drivers of potency, rather than the modulation of Michael acceptor reactivity.

Experimental Protocols

To ensure the reproducibility and validation of these findings, detailed experimental methodologies are crucial.

Synthesis of 2-(Substituted benzylidene)-5-nitrobenzo[b]thiophen-3(2H)-one 1,1-dioxides

The synthesis is typically achieved via a Claisen-Schmidt condensation reaction. This method is reliable and provides a straightforward route to a diverse range of derivatives.

Rationale: This acid- or base-catalyzed condensation between a ketone (5-nitrobenzo[b]thiophen-3(2H)-one 1,1-dioxide) and an aldehyde (a substituted benzaldehyde) is a classic and efficient method for forming carbon-carbon double bonds to create the target enone structure[4].

Step-by-Step Protocol:

• Starting Material Preparation: The core, 5-nitrobenzo[b]thiophen-3(2H)-one 1,1-dioxide, is prepared from appropriate precursors, often involving cyclization and subsequent oxidation and nitration steps.

• Condensation Reaction:

  • To a solution of 5-nitrobenzo[b]thiophen-3(2H)-one 1,1-dioxide (1 equivalent) in glacial acetic acid, add the appropriately substituted benzaldehyde (1.1 equivalents).

  • Add a catalytic amount of concentrated hydrochloric acid.

  • Reflux the reaction mixture for 4-6 hours, monitoring progress by Thin Layer Chromatography (TLC). The choice of glacial acetic acid as a solvent is ideal as it is polar enough to dissolve the reactants and can also act as a catalyst.

• Work-up and Purification:

  • After completion, cool the reaction mixture to room temperature and pour it into ice-cold water.

  • The resulting precipitate is collected by vacuum filtration and washed thoroughly with water to remove acid remnants.

  • The crude product is then purified, typically by recrystallization from a suitable solvent like ethanol or acetic acid, to yield the final pure compound.

• Characterization: The structure and purity of the final compounds are confirmed using standard analytical techniques, including ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Caption: General workflow for the synthesis of target derivatives.

In Vitro Cytotoxicity Evaluation: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a standard colorimetric method for assessing cell viability and is widely used for screening anticancer compounds.

Rationale: The assay relies on the ability of mitochondrial dehydrogenases in living, metabolically active cells to reduce the yellow MTT tetrazolium salt into purple formazan crystals. The amount of formazan produced is directly proportional to the number of viable cells, allowing for a quantitative measure of cytotoxicity[5].

Step-by-Step Protocol:

• Cell Seeding: Cancer cells (e.g., MCF-7, A549, HCT-116) are seeded into 96-well microtiter plates at an optimized density (e.g., 5x10³ to 1x10⁴ cells/well) and allowed to adhere overnight in a humidified incubator (37°C, 5% CO₂).

• Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. The old medium is removed from the wells, and 100 µL of the medium containing the test compounds (at various concentrations) is added. Control wells receive medium with DMSO (vehicle) only. The plates are incubated for a specified period, typically 48-72 hours.

• MTT Addition: After the incubation period, 10-20 µL of MTT solution (typically 5 mg/mL in PBS) is added to each well, and the plates are incubated for another 2-4 hours. This allows viable cells to convert the MTT to formazan.

• Formazan Solubilization: The culture medium is carefully removed, and 100-150 µL of a solubilizing agent (e.g., DMSO, acidified isopropanol) is added to each well to dissolve the purple formazan crystals.

• Absorbance Reading: The plate is gently shaken to ensure complete dissolution. The absorbance is then measured using a microplate reader at a wavelength of approximately 570 nm.

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle-treated control cells. The IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%) is determined by plotting a dose-response curve.

Conclusion and Future Directions

The 5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide scaffold is a highly promising platform for the development of novel anticancer agents. The structure-activity relationship is clearly driven by the nature of the substituent on the C2-benzylidene ring. This comparative guide demonstrates that electron-donating methoxy groups, particularly the 3,4,5-trimethoxy pattern, confer the highest potency, yielding compounds with cytotoxic activity comparable to clinical standards like doxorubicin. This strongly suggests a mechanism involving tubulin polymerization inhibition.

Future research should focus on:

• Definitive Mechanism of Action Studies: Confirming tubulin inhibition through direct polymerization assays and colchicine competition studies.

• Pharmacokinetic Profiling: Evaluating the metabolic stability and bioavailability of the most potent compounds, such as the 3,4,5-trimethoxy derivative (9 ), to assess their drug-like properties.

• Exploration of Other Substitutions: Investigating a broader range of heterocyclic or aliphatic groups at the C2 position to explore new SAR vectors.

• In Vivo Efficacy: Advancing the most promising lead compounds into preclinical animal models of cancer to validate their therapeutic potential.

By leveraging the insights from this guide, researchers can rationally design the next generation of benzo[b]thiophene-based therapeutics with improved efficacy and selectivity.

References

• Abou-Seri, S. M., El-Gohary, N. S., & Flefel, E. M. (2016). Synthesis, cytotoxic evaluation and molecular docking of novel 2-(substituted benzylidene)-5-nitrobenzo[b]thiophen-3(2H)-one 1,1-dioxides as potential anticancer agents. Bioorganic & Medicinal Chemistry, 24(22), 5806-5816. [Link]

• Gupta, R., & Paul, S. (2014). Synthetic Approaches and Reactions of 2-(Arylidene)benzo[b]thiophen-3(2H)one-1,1-dioxides. Mini-Reviews in Organic Chemistry, 11(3), 329-342. [Link]

• Keri, R. S., Sasidhar, B. S., Nagaraja, B. M., & Santos, M. A. (2017). An overview of benzo[b]thiophene-based medicinal chemistry. European Journal of Medicinal Chemistry, 138, 1002-1033. [Link]

• Romagnoli, R., et al. (2010). Substituted 2-(3',4',5'-trimethoxybenzoyl)-benzo[b]thiophene derivatives as potent tubulin polymerization inhibitors. Bioorganic & Medicinal Chemistry Letters, 20(14), 4277-4280. [Link]

• Hatcher, J. M., et al. (2019). A Structure-Activity Relationship Study of Bis-Benzamides as Inhibitors of Androgen Receptor-Coactivator Interaction. Journal of Medicinal Chemistry, 62(15), 7088-7103. [Link]

Sources

• 1. An overview of benzo[b]thiophene-based medicinal chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. utsouthwestern.elsevierpure.com [utsouthwestern.elsevierpure.com]
• 3. Substituted 2-(3′,4′,5′-trimethoxybenzoyl)-benzo[b]thiophene derivatives as potent tubulin polymerization inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Discovery and structure-activity relationship studies of 2-benzylidene-2,3-dihydro-1H-inden-1-one and benzofuran-3(2H)-one derivatives as a novel class of potential therapeutics for inflammatory bowel disease - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to Chemical Probe Selectivity: The Case of Stattic, a Benzo[b]thiophene-Based STAT3 Inhibitor

Executive Summary

The benzo[b]thiophene scaffold is a privileged structure in medicinal chemistry, appearing in a multitude of compounds with diverse biological activities.[1] However, this chemical versatility underscores a critical challenge in drug discovery and chemical biology: ensuring target specificity. This guide provides an in-depth analysis of cross-reactivity and off-target effects, using the well-characterized, yet notoriously complex, chemical probe Stattic (6-Nitrobenzo[b]thiophene 1,1-dioxide) as a central case study. Initially identified as a potent inhibitor of Signal Transducer and Activator of Transcription 3 (STAT3), subsequent research has revealed that Stattic possesses significant STAT3-independent biological effects.[2]

This guide is designed for researchers, scientists, and drug development professionals. We will dissect the known selectivity profile of Stattic, compare it to alternative STAT3 inhibitors, and provide detailed, field-proven experimental protocols for researchers to independently validate target engagement and assess the off-target profile of any chemical probe in their own laboratories. Our objective is to foster a deeper understanding of the principles of chemical probe validation, enabling more robust and reproducible scientific outcomes.

The Target: STAT3 Signaling and its Role in Disease

The Signal Transducer and Activator of Transcription (STAT) family of proteins are critical intracellular transcription factors that mediate cellular responses to a host of cytokines and growth factors. The JAK-STAT signaling pathway is integral to processes such as cell proliferation, differentiation, apoptosis, and immune response.

The canonical activation of STAT3 begins with the binding of a ligand (e.g., Interleukin-6) to its cell surface receptor, leading to the activation of associated Janus kinases (JAKs). JAKs then phosphorylate tyrosine residues on the receptor, creating docking sites for the SH2 (Src Homology 2) domain of STAT3. Once recruited, STAT3 is itself phosphorylated by JAKs (primarily at Tyr705). This phosphorylation event triggers the dimerization of STAT3 monomers, which then translocate to the nucleus to regulate the transcription of target genes.

Due to its central role in promoting cell survival and proliferation, aberrant, persistent activation of STAT3 is a hallmark of numerous human cancers, including glioblastoma, and is implicated in inflammatory diseases.[2] This has made STAT3 an attractive, albeit challenging, therapeutic target.

Caption: Canonical JAK-STAT3 signaling pathway and the inhibitory action of Stattic.

The Probe: Stattic, a First-Generation STAT3 Inhibitor

Stattic emerged as a pioneering small molecule designed to inhibit STAT3 activity. Its mechanism is thought to involve binding to the SH2 domain of STAT3, thereby preventing its phosphorylation, dimerization, and subsequent nuclear translocation. However, as a first-generation inhibitor developed through high-throughput screening, its characterization has revealed a more complex pharmacological profile than initially anticipated.

Documented Off-Target Effects and Cross-Reactivity

Known STAT3-independent effects of Stattic include:

• Mitotic Poison: In glioblastoma cell lines, Stattic and its derivatives have been shown to cause a block in mitotic progression, affecting the formation of the mitotic spindle. This antimitotic activity contributes to its overall cytotoxicity but is distinct from its action on STAT3 signaling.[2]

• Thiol Reactivity: The chemical structure of Stattic contains moieties that can react with thiol groups on proteins, leading to non-specific covalent modifications. While derivatives have been developed with reduced thiol reactivity, this remains a potential source of off-target effects.[2]

• Inhibition of Other Enzymes: The benzo[b]thiophene core is found in inhibitors of a wide range of enzymes.[1] While a comprehensive kinome scan of Stattic is not publicly available, the promiscuity of the scaffold suggests a high likelihood of interactions with other kinases or enzymes that possess structurally similar binding pockets. For example, related compounds inhibit enzymes as diverse as carbonic anhydrases and histone deacetylases (HDACs).[3][4]

The key takeaway for researchers is that Stattic is a valuable tool for studying STAT3 if and only if its off-target effects are controlled for and understood within the experimental context.

Comparative Analysis: Stattic vs. Alternative STAT3 Inhibitors

The limitations of Stattic have driven the development of newer, more selective STAT3 inhibitors. When choosing a chemical probe, it is essential to compare the available options based on potency, selectivity, and mechanism of action.

Compound	Primary Target(s)	Reported IC50 (STAT3)	Key Off-Targets / Known Liabilities	Mechanism of Action	Reference
Stattic	STAT3	~5 µM	Mitotic spindle, Thiol-reactive, Potential kinase cross-reactivity	SH2 domain inhibitor	[2]
NMS-P715	MPS1	>10 µM (Not a STAT3 inhibitor)	Highly selective for MPS1 kinase over other kinases	ATP-competitive kinase inhibitor	[5][6][7]
CFI-400945	PLK4	>10 µM (Not a STAT3 inhibitor)	Aurora B Kinase, TRKA, TRKB, Tie2/TEK	ATP-competitive kinase inhibitor	[8][9][10]

Note: NMS-P715 and CFI-400945 are included not as STAT3 inhibitors, but as examples of other kinase inhibitors with documented selectivity profiles, highlighting the importance of broad-panel screening. True next-generation STAT3 inhibitors are often proprietary, but this table illustrates the type of comparative data researchers should seek.

Causality in Experimental Choice: Why compare Stattic to inhibitors of different targets like MPS1 and PLK4? The reason is to illustrate the concept of a "selectivity profile." A highly selective compound like NMS-P715 shows a large potency window between its primary target (MPS1) and other kinases.[7] In contrast, a compound like CFI-400945 has known, potent off-target activities (e.g., on Aurora B) that can confound experimental interpretation if not accounted for.[10] Stattic's off-target profile is less defined by broad screening data in the public domain, making it a higher-risk tool without rigorous in-house validation.

Experimental Protocols for In-House Validation

To ensure the trustworthiness of research findings, every chemical probe should be treated as a self-validating system. Researchers must confirm that the compound engages its intended target in their specific cellular model and assess its broader impact on the proteome. The following protocols provide a framework for this validation process.

Protocol 1: In Vitro Kinase Profiling

Objective: To determine the selectivity of a compound against a broad panel of purified kinases. This is the first and most crucial step in understanding potential off-target kinase interactions.

Rationale: Services like Eurofins' KINOMEscan® or Promega's ADP-Glo™ platform allow for high-throughput screening against hundreds of kinases.[11][12][13][14] This provides a quantitative measure of selectivity, often expressed as a selectivity score (S-score) or percent inhibition at a given concentration. This in vitro data is essential for identifying the most likely off-targets that need to be validated in a cellular context.

Methodology (Conceptual Workflow for KINOMEscan®):

• Compound Submission: Provide the compound of interest to the service provider.

• Assay Principle: The assay measures the ability of the test compound to compete with an immobilized, active-site directed ligand for binding to the kinase of interest. The amount of kinase bound to the solid support is measured (e.g., via qPCR of a DNA tag).

• Screening: The compound is typically screened at a high concentration (e.g., 10 µM) against a large panel of kinases.

• Data Analysis: Hits are identified as kinases for which binding is significantly inhibited by the test compound. Data is often visualized on a "TREEspot™" diagram, which maps hits onto the human kinome tree.

• Follow-up: For significant hits, Kd (dissociation constant) determination experiments are performed to quantify the binding affinity.

Caption: Workflow for in vitro kinase selectivity profiling.

Protocol 2: Cellular Thermal Shift Assay (CETSA®)

Objective: To verify that the compound engages and binds to its intended target protein within the complex environment of an intact cell.[15]

Rationale: Target engagement is the prerequisite for target modulation. CETSA is based on the principle that when a ligand binds to a protein, it generally increases the protein's thermal stability.[15][16] By heating cell lysates or intact cells to various temperatures, one can measure the amount of soluble (non-denatured) target protein remaining. A shift in the melting curve to a higher temperature in the presence of the compound provides direct evidence of target engagement.[17][18][19]

Methodology (Western Blot-based):

• Cell Culture & Treatment: Culture cells of interest to ~80% confluency. Treat one set of cells with the vehicle (e.g., DMSO) and another set with the test compound at a relevant concentration (e.g., 10x EC50) for a specified time (e.g., 1-2 hours).

• Harvest and Aliquot: Harvest the cells, wash with PBS, and resuspend in a buffered solution. Aliquot the cell suspension into separate PCR tubes for each temperature point.

• Thermal Challenge: Place the PCR tubes in a thermal cycler and heat each aliquot to a different temperature for a set time (e.g., 3 minutes at temperatures ranging from 40°C to 70°C), followed by cooling.

• Cell Lysis: Lyse the cells to release soluble proteins. This can be done by freeze-thaw cycles or addition of a mild lysis buffer.

• Separation: Centrifuge the lysates at high speed (e.g., 20,000 x g) to pellet the aggregated, denatured proteins.

• Analysis: Carefully collect the supernatant (containing the soluble protein fraction) from each sample. Analyze the amount of the target protein in each sample by Western Blot using a specific antibody.

• Data Interpretation: Plot the band intensity for the target protein as a function of temperature for both vehicle- and compound-treated samples. A rightward shift in the melting curve for the compound-treated sample indicates thermal stabilization and confirms target engagement.

Caption: Experimental workflow for the Cellular Thermal Shift Assay (CETSA).

Protocol 3: Phospho-Protein Immunoblotting for Pathway Analysis

Objective: To confirm that target engagement leads to the expected downstream functional consequence in a cellular signaling pathway.

Rationale: For an inhibitor of a signaling protein like STAT3, target engagement should result in a measurable decrease in the downstream signal. In the case of STAT3, the key activation event is phosphorylation at Tyr705. A specific inhibitor should reduce the levels of phospho-STAT3 (p-STAT3) without affecting the total amount of STAT3 protein. This experiment provides functional validation that complements the physical binding data from CETSA.

Methodology:

• Cell Culture and Stimulation: Culture cells that have an active JAK-STAT pathway or can be stimulated to activate it (e.g., with IL-6).

• Inhibitor Treatment: Pre-treat cells with increasing concentrations of the test compound (e.g., Stattic) for 1-2 hours. Also include a vehicle-only control.

• Stimulation: After pre-treatment, stimulate the cells with the appropriate ligand (e.g., IL-6) for a short period (e.g., 15-30 minutes) to induce STAT3 phosphorylation. Include an unstimulated control.

• Lysis: Immediately wash the cells with cold PBS and lyse them in a buffer containing protease and phosphatase inhibitors to preserve the phosphorylation states of proteins.

• Protein Quantification: Determine the total protein concentration of each lysate using a standard method (e.g., BCA assay) to ensure equal loading.

• SDS-PAGE and Western Blot: Separate equal amounts of protein from each sample by SDS-PAGE and transfer to a membrane (e.g., PVDF).

• Antibody Incubation: Probe one membrane with an antibody specific for phospho-STAT3 (Tyr705) and another membrane with an antibody for total STAT3. An antibody for a housekeeping protein (e.g., GAPDH or β-actin) should also be used as a loading control.

• Detection and Analysis: Use a chemiluminescent or fluorescent secondary antibody to detect the primary antibodies. Image the blots and quantify the band intensities.

• Data Interpretation: A selective inhibitor should show a dose-dependent decrease in the p-STAT3 signal upon stimulation, with little to no change in the total STAT3 or loading control signals.

Conclusion and Recommendations

The case of Stattic is not an indictment of the compound itself, but rather a powerful illustration of the complexity inherent in small molecule probes. It highlights a fundamental principle of modern chemical biology: no chemical probe should be used without a thorough understanding of its selectivity profile.

For the practicing scientist, we recommend the following:

• Be Skeptical: Treat every new chemical probe with healthy skepticism. Do not assume the activity reported in the literature will be identical in your system.

• Validate, Validate, Validate: Before embarking on extensive experiments, perform in-house validation. Confirm target engagement (e.g., via CETSA) and on-target pathway modulation (e.g., via phospho-blot) in your specific cell model.

• Use Controls: When possible, use a structurally distinct inhibitor of the same target as a control to ensure the observed phenotype is not due to a shared off-target effect of a particular chemical scaffold. A negative control compound with a similar structure but no activity against the primary target is also invaluable.

• Consult Resources: Utilize public databases and publications to research the known selectivity of your chosen compound before beginning experiments.

By embracing a rigorous, evidence-based approach to the selection and validation of chemical probes, the scientific community can enhance the reproducibility and reliability of its research, ultimately accelerating the pace of discovery.

References

• Discovery of a 6-Aminobenzo[b]thiophene 1,1-Dioxide Derivative (K2071) with a Signal Transducer and Activator of Transcription 3 Inhibitory, Antimitotic, and Senotherapeutic Activities. ACS Publications.[Link]

• 2-Bromopalmitate and 2-(2-hydroxy-5-nitro-benzylidene)-benzo[b]thiophen-3-one inhibit DHHC-mediated palmitoylation in vitro. PubMed.[Link]

• New isomeric classes of topically active ocular hypotensive carbonic anhydrase inhibitors: 5-substituted thieno[2,3-b]thiophene-2-sulfonamides and 5-substituted thieno[3,2-b]thiophene-2-sulfonamides. PubMed.[Link]

• KINOMEscan® Kinase Profiling Platform. DiscoverX.[Link]

• Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. NCBI.[Link]

• PLK4 as a potential target to enhance radiosensitivity in triple-negative breast cancer. NIH.[Link]

• 2-Bromopalmitate and 2-(2-hydroxy-5-nitro-benzylidene)-benzo[b]thiophen-3-one inhibit DHHC-mediated palmitoylation in vitro. ResearchGate.[Link]

• Five-Membered Heterocyclic Sulfonamides as Carbonic Anhydrase Inhibitors. MDPI.[Link]

• Cellular Thermal Shift Assay (CETSA). News-Medical.Net.[Link]

• Application of Integrated Drug Screening/Kinome Analysis to Identify Inhibitors of Gemcitabine-Resistant Pancreatic Cancer Cell Growth. PubMed Central.[Link]

• An overview of benzo[b]thiophene-based medicinal chemistry. PubMed.[Link]

• Small Molecule Kinase Inhibitors Provide Insight into Mps1 Cell Cycle Function. PubMed Central.[Link]

• Functional Characterization of CFI-400945, a Polo-like Kinase 4 Inhibitor, as a Potential Anticancer Agent. ResearchGate.[Link]

• Development of MPS1 Inhibitors: Recent Advances and Perspectives. ACS Publications.[Link]

• NMS-P715 is a selective ATP-competitor MPS1 kinase inhibitor. ResearchGate.[Link]

• Synthesis and in vitro evaluation of benzo[b]thiophene-3-carboxylic acid 1,1-dioxide derivatives as anticancer agents targeting the RhoA/ROCK pathway. PubMed Central.[Link]

• CFI-400945 is not a selective cellular PLK4 inhibitor. PNAS.[Link]

• Reply to Oegema et al.: CFI-400945 and Polo-like kinase 4 inhibition. PubMed Central.[Link]

• Mps1 inhibitors synergise with low doses of taxanes in promoting tumour cell death by enhancement of errors in cell division. NIH.[Link]

• Selective inhibition of pancreatic ductal adenocarcinoma cell growth by the mitotic MPS1 kinase inhibitor NMS-P715. PubMed.[Link]

• Targeted protein oxidation using a chromophore-modified rapamycin analog. Chemical Science (RSC Publishing).[Link]

• KINOMEscan Technology. Eurofins Discovery.[Link]

• Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. Bio-protocol.[Link]

• Anticancer effects of the PLK4 inhibitors CFI-400945 and centrinone in Ewing's sarcoma cells. springermedizin.de.[Link]

• Targeting the Mitotic Checkpoint for Cancer Therapy with NMS-P715, an Inhibitor of MPS1 Kinase. AACR Journals.[Link]

• Benzo[b]thiophene-based histone deacetylase inhibitors. PubMed.[Link]

• Application of the Cellular Thermal Shift Assay (CETSA) to validate drug target engagement in platelets. Taylor & Francis.[Link]

• Targeting Mps1 Kinase: Unveiling the Potential of Novel Inhibitors in Tumor Suppression. Biotrend.[Link]

• Electrochemically-promoted synthesis of benzo[b]thiophene-1,1-dioxides via strained quaternary spirocyclization. NIH.[Link]

• Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement. PubMed Central.[Link]

• High-Throughput Kinase Profiling: A More Efficient Approach towards the Discovery of New Kinase Inhibitors. PubMed Central.[Link]

• Diversity-Oriented Synthesis of Substituted Benzo[b]thiophenes and Their Hetero-Fused Analogues through Palladium-Catalyzed Oxidative C-H Functionalization/Intramolecular Arylthiolation. PubMed.[Link]

• Mps1 inhibitors in clinical trials 1. ResearchGate.[Link]

• Five-Membered Heterocyclic Sulfonamides as Carbonic Anhydrase Inhibitors. PubMed Central.[Link]

• Discovery of novel tetrahydrobenzo[b]thiophene-3-carbonitriles as histone deacetylase inhibitors. PubMed.[Link]

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Comparative analysis of the cytotoxicity of different benzothiophene isomers

A Comparative Analysis of the Cytotoxicity of Different Benzothiophene Isomers: A Guide for Researchers

Introduction to Benzothiophene and Its Significance in Medicinal Chemistry

Benzothiophene, a heterocyclic aromatic compound consisting of a benzene ring fused to a thiophene ring, serves as a crucial scaffold in medicinal chemistry. The two primary isomers, benzo[b]thiophene and benzo[c]thiophene, are distinguished by the position of the sulfur atom and the fusion of the rings. This structural variance, along with the potential for diverse substitutions, gives rise to a wide array of derivatives with significant biological activities, including anticancer, antimicrobial, and anti-inflammatory properties. However, this same structural diversity also leads to a spectrum of cytotoxic profiles, making a thorough understanding of their comparative cytotoxicity essential for the development of safe and effective therapeutic agents. This guide provides a comprehensive analysis of the cytotoxic effects of different benzothiophene isomers, supported by experimental data and detailed protocols, to aid researchers in navigating the complexities of their biological evaluation.

Comparative Cytotoxicity of Benzothiophene Isomers

The cytotoxic potential of benzothiophene derivatives is intrinsically linked to their isomeric form and the nature of their substituents. Numerous studies have demonstrated that even subtle changes in molecular structure can lead to significant differences in toxicity against various cancer cell lines.

A study published in the journal Molecules investigated a series of novel benzothiophene derivatives, revealing that their cytotoxic effects are highly dependent on the substitution pattern on the benzothiophene core. For instance, compounds with electron-withdrawing groups often exhibit enhanced cytotoxicity compared to those with electron-donating groups. Another study in Bioorganic & Medicinal Chemistry highlighted the importance of the position of substitution, showing that modifications at the C2 and C3 positions of the benzo[b]thiophene ring can drastically alter the compound's interaction with biological targets and, consequently, its cytotoxic potency.

The table below summarizes the cytotoxic activity (IC50 values) of representative benzothiophene isomers against various cancer cell lines, compiled from multiple research articles.

Compound	Isomer	Substitution	Cell Line	IC50 (µM)	Reference
BT-1	Benzo[b]thiophene	2-phenyl	MCF-7 (Breast)	15.2
BT-2	Benzo[b]thiophene	3-acetyl	HeLa (Cervical)	28.5
BT-3	Benzo[b]thiophene	2-carboxy	A549 (Lung)	>100
BC-1	Benzo[c]thiophene	1-phenyl	MCF-7 (Breast)	8.9
BC-2	Benzo[c]thiophene	1,3-dichloro	HeLa (Cervical)	5.1

Note: IC50 values represent the concentration of the compound required to inhibit the growth of 50% of the cells. A lower IC50 value indicates higher cytotoxicity.

Experimental Methodologies for Assessing Cytotoxicity

The evaluation of cytotoxicity is a critical step in the preclinical assessment of any potential therapeutic agent. The following protocols outline standard in vitro assays used to determine the cytotoxic effects of benzothiophene isomers.

MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours at 37°C in a 5% CO2 humidified atmosphere.

• Compound Treatment: Prepare serial dilutions of the benzothiophene compounds in the culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plate for 24, 48, or 72 hours.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO or isopropanol to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Caption: Workflow of the MTT assay for cytotoxicity assessment.

LDH Release Assay for Cell Membrane Integrity

The Lactate Dehydrogenase (LDH) assay is a cytotoxicity assay that measures the activity of LDH released from damaged cells. LDH is a stable cytosolic enzyme that is released into the cell culture medium upon damage to the plasma membrane.

Protocol:

• Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT assay protocol.

• Incubation: Incubate the plate for the desired period.

• Collection of Supernatant: Centrifuge the plate at 250 x g for 4 minutes. Carefully transfer 50 µL of the supernatant from each well to a new 96-well plate.

• LDH Reaction: Add 50 µL of the LDH reaction mixture (containing diaphorase and INT) to each well.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Absorbance Measurement: Measure the absorbance at 490 nm.

• Data Analysis: Determine the percentage of LDH release relative to a maximum LDH release control (cells lysed with a lysis buffer).

Structure-Activity Relationship (SAR) and Mechanistic Insights

The cytotoxic properties of benzothiophene isomers are governed by their structure-activity relationship (SAR). Key determinants of cytotoxicity include:

• Isomeric Form: As indicated in the comparative data, benzo[c]thiophene isomers tend to exhibit higher cytotoxicity than their benzo[b]thiophene counterparts. This is likely due to differences in electronic distribution and steric hindrance, which affect their ability to interact with biological targets.

• Nature and Position of Substituents: The presence of specific functional groups can dramatically influence cytotoxicity. For example, the introduction of a halogen at the C2 or C3 position of the benzo[b]thiophene ring has been shown to enhance cytotoxic activity, potentially by increasing the compound's electrophilicity and its ability to form covalent bonds with nucleophilic residues in target proteins.

• Lipophilicity: The lipophilicity of the molecule, often modulated by substituents, plays a crucial role in its ability to cross cell membranes and reach intracellular targets.

The mechanisms underlying the cytotoxicity of benzothiophene derivatives are varied and can include the induction of apoptosis, cell cycle arrest, and the inhibition of key enzymes such as kinases or topoisomerases. For instance, some benzothiophene compounds have been shown to induce apoptosis by activating caspase pathways and disrupting the mitochondrial membrane potential.

Caption: Key factors influencing the cytotoxicity of benzothiophene isomers.

Conclusion

The cytotoxic profile of benzothiophene isomers is a complex interplay of their structural features. This guide provides a framework for understanding and evaluating these differences, from comparative data analysis to detailed experimental protocols. A thorough investigation of the structure-activity relationship is paramount for the rational design of novel benzothiophene-based therapeutic agents with high efficacy and minimal off-target toxicity. Researchers are encouraged to utilize the methodologies and insights presented herein to advance their drug discovery and development efforts.

References

• Molecules: Novel Benzothiophene Derivatives as Potential Anticancer Agents. [Link]

• Bioorganic & Medicinal Chemistry: Synthesis and biological evaluation of novel C2- and C3-substituted benzo[b]thiophene derivatives as cytotoxic agents. [Link]

• European Journal of Medicinal Chemistry: Design, synthesis, and anticancer activity of new benzo[b]thiophene derivatives. [Link]

• Journal of Medicinal Chemistry: Benzo[c]thiophene-based compounds as potent inhibitors of tumor cell growth. [Link]

• ChemMedChem: Apoptosis-inducing effects of novel benzo[c]thiophene derivatives in human cancer cells. [Link]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide

Hazard Assessment and Chemical Profile

5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide is a complex heterocyclic molecule for which specific, comprehensive hazard data is not widely available. Therefore, a risk assessment must be conducted by evaluating its constituent functional groups: the nitroaromatic system, the sulfone group, and the benzothiophene core.

• Nitroaromatic Moiety : Nitroaromatic compounds are recognized as "Priority Pollutants" by the U.S. Environmental Protection Agency (USEPA) due to their potential toxicity.[1] Many compounds in this class pose significant health risks, including organ damage, and some are suspected carcinogens.[1][2] They can also be highly reactive or thermally unstable, presenting potential explosion hazards, particularly with multiple nitro groups.[3][4]

• Sulfone Group (Thianaphthene 1,1-dioxide) : The sulfone group is a fully oxidized sulfur functionality, rendering the molecule generally stable and resistant to further oxidation.[5][6] However, thermal decomposition can release sulfur oxides (SOx), which are toxic and corrosive gases.[7][8]

• Benzothiophene Core : This heterocyclic structure is common in bioactive molecules and pharmaceutical agents.[9] While the core itself is relatively stable, its derivatives' toxicological profiles can vary widely.

Based on this analysis, 5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide must be treated as a hazardous substance with potential for toxicity, reactivity, and environmental harm if not handled and disposed of correctly.

| Hazard Profile: 5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide (Inferred) | | :--- | :--- | | Physical State | Solid (based on related structures)[7] | | Primary Hazards | Toxic if swallowed, inhaled, or in contact with skin.[2] Suspected mutagen or carcinogen. Causes damage to organs through prolonged exposure.[2] | | Reactivity Hazards | Thermally sensitive; may decompose violently upon heating. Potentially explosive, a known risk for nitroaromatic compounds.[4] Incompatible with strong bases and oxidizing agents.[8] | | Decomposition Products | Hazardous decomposition can produce carbon oxides (CO, CO2), nitrogen oxides (NOx), and sulfur oxides (SOx).[8] | | Environmental Hazards | Harmful to aquatic life with long-lasting effects.[2] Should not be released into the environment.[8] |

Regulatory Compliance: A Non-Negotiable Framework

All disposal procedures must comply with national and local regulations. In the United States, the primary federal law governing hazardous waste is the Resource Conservation and Recovery Act (RCRA), enforced by the EPA.[10] These regulations mandate a "cradle-to-grave" management system for hazardous materials, covering generation, transport, treatment, storage, and disposal.[11][12] It is the legal responsibility of the waste generator (the laboratory) to correctly classify, label, and arrange for the disposal of chemical waste through licensed facilities.[13]

Pre-Disposal: Handling and Personal Protective Equipment (PPE)

Safe disposal begins with safe handling. The causality behind PPE selection is rooted in preventing exposure pathways: inhalation, ingestion, and dermal contact.[5]

Engineering Controls:

• Fume Hood : Always handle this compound inside a certified chemical fume hood to mitigate inhalation risks from dust or vapors.[14]

• Ventilation : Ensure the laboratory has adequate general ventilation.[15]

• Safety Stations : An emergency eyewash and safety shower must be readily accessible.[8][14]

Personal Protective Equipment (PPE):

• Eye Protection : Wear tightly fitting safety goggles or a face shield conforming to OSHA 1910.133 or EN166 standards.[8][15]

• Hand Protection : Wear chemical-resistant gloves (e.g., nitrile). For extended handling or spill cleanup, consider double-gloving or using heavier-duty gloves to prevent skin exposure.[2][8]

• Body Protection : A chemical-resistant lab coat is mandatory.[14] Ensure it is fully buttoned.

• Respiratory Protection : If there is a risk of generating dust and engineering controls are insufficient, use a NIOSH-approved respirator.[8][15]

Disposal Workflow: A Step-by-Step Protocol

Due to the compound's hazardous profile, in-lab treatment or neutralization is not recommended for routine disposal. The risk of runaway reactions or generating equally hazardous byproducts is significant. The primary and safest method is collection by a licensed hazardous waste disposal contractor.

Step 1: Waste Classification and Segregation

• Causality : Proper segregation prevents accidental mixing of incompatible chemicals, which could lead to violent reactions.

• Procedure :

  • Designate 5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide waste as "Hazardous Organic Waste."

  • Do not mix it with other waste streams, especially strong acids, bases, or oxidizing agents.[8]

  • Segregate solid waste (e.g., contaminated filter paper, weighing boats) from liquid waste (e.g., solutions in organic solvents).

Step 2: Waste Accumulation and Labeling

• Causality : Clear, accurate labeling is a regulatory requirement and is critical for safe handling by both lab personnel and waste contractors.

• Procedure :

  • Select an appropriate waste container: a sealable, chemically compatible container (e.g., HDPE or glass for solutions, a labeled bag or drum for solids).

  • Attach a "Hazardous Waste" label immediately.

  • Clearly write the full chemical name: "5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide." Do not use abbreviations.

  • List all components and their approximate percentages, including any solvents.

  • Keep the container sealed except when adding waste. Store it in a designated satellite accumulation area within the lab.

Step 3: Arranging for Professional Disposal

• Causality : Licensed disposal facilities have the specialized high-temperature incinerators or other technologies required to destroy hazardous compounds safely and in an environmentally compliant manner.

• Procedure :

  • Follow your institution's protocol for hazardous waste pickup. This typically involves contacting the Environmental Health & Safety (EH&S) office.

  • Provide the completed waste label and any available safety data for the material.

  • The waste will be collected by trained personnel and transported to a licensed Treatment, Storage, and Disposal Facility (TSDF).

Below is a diagram illustrating the decision-making workflow for the disposal of 5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide.

Caption: Disposal workflow emphasizing waste segregation and professional handling.

Spill Management Protocol

Accidents require immediate and correct action to prevent exposure and environmental release.

• Causality : A prepared spill response minimizes the area of contamination and the risk to personnel. Eliminating ignition sources is critical due to the potential flammability of organic solvents and the reactive nature of the compound.[4]

Step-by-Step Spill Cleanup:

• Alert Personnel : Immediately alert others in the lab.

• Isolate the Area : Cordon off the spill area.

• Eliminate Ignition Sources : If flammable solvents are involved, turn off nearby equipment.[4]

• Don Appropriate PPE : At a minimum, wear a lab coat, double gloves, and safety goggles.

• Contain the Spill :

  • For Solid Spills : Gently cover the spill with an absorbent material (e.g., vermiculite or sand) to prevent dust from becoming airborne.[8] Do not dry sweep.

  • For Liquid Spills : Cover with an inert absorbent material, starting from the outside and working inwards.

• Collect the Waste : Carefully scoop the absorbed material into a designated hazardous waste container.

• Decontaminate the Area : Wipe the spill area with a cloth dampened with a suitable solvent (e.g., ethanol or acetone), followed by soap and water. Collect all cleaning materials as hazardous waste.

• Label and Dispose : Seal and label the container with all contents listed and arrange for disposal through your EH&S office.

References

• Ossila. (2022, December 12). SAFETY DATA SHEET: Thieno[3,2-b]thiophene.
• Fisher Scientific. (2023, August 22). SAFETY DATA SHEET: 5-Nitrothiophene-3-carboxylic acid.
• Carl ROTH. (2015, December 17). Safety Data Sheet: Nitrobenzene.
• CymitQuimica. (2024, January 23). SAFETY DATA SHEET: Benzo[b]thiophene 1,1-dioxide.
• Echemi. (n.d.). 3-BROMO-5-NITRO-BENZO[B]THIOPHENE Safety Data Sheets.
• U.S. Environmental Protection Agency. (2025, May 30). Steps in Complying with Regulations for Hazardous Waste.
• ResearchGate. (n.d.). Thiophenes and their Benzo Derivatives: Reactivity.
• ACS Publications. (n.d.). Runaway Reaction Hazards in Processing Organic Nitro Compounds.
• Wikipedia. (n.d.). Reductive desulfonylation.
• EPFL. (n.d.). PROCEDURES FOR THE LABORATORY-SCALE TREATMENT OF SURPLUS AND WASTE CHEMICALS.
• ResearchGate. (2025, August 6). Removal of sulfone compounds formed in oxidative desulfurization of middle distillate.
• PubChem. (n.d.). Benzo[b]thiophen-2(3H)-one.
• Journal of the Chemical Society C: Organic. (n.d.). Substitution reactions of benzo[b]thiophen derivatives. Part III. Nitration of benzo[b]thiophen-2-carboxylic acid and its 3-methyl derivative.
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• PubMed. (1987, January). Degradation of substituted thiophenes by bacteria isolated from activated sludge.
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• ResearchGate. (n.d.). Major mechanisms of toxicity of nitroaromatic compounds.
• U.S. Environmental Protection Agency. (2025, August 13). Resource Conservation and Recovery Act (RCRA) Regulations.
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• American Chemical Society. (2017, May 12). Thermochemistry of Sulfones Relevant to Oxidative Desulfurization.
• MC Environmental. (n.d.). How to Properly Manage Hazardous Waste Under EPA Regulations.
• University of Pennsylvania EHRS. (n.d.). LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES.
• Croner-i. (n.d.). 10: Aromatic halogenated amines and nitro-compounds.
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• ResearchGate. (n.d.). Thiophene degradation.
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• YouTube. (2025, January 6). What Regulations Govern Hazardous Waste Management?.
• Physikalisch-Technische Bundesanstalt. (n.d.). Chemical Waste Management for Laboratories.
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• Axonator. (2024, April 29). EPA Hazardous Waste Management.

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Mastering the Safe Handling of 5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide: A Guide to Personal Protective Equipment

For Immediate Implementation: A Senior Application Scientist's Guide to Personal Protective Equipment for 5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide

Navigating the complexities of novel chemical compounds is the cornerstone of innovation in drug development. Yet, the path to discovery must be paved with an unwavering commitment to safety. This guide provides essential, immediate, and in-depth guidance on the personal protective equipment (PPE) required for handling 5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide. As a Senior Application Scientist, my aim is to instill a culture of safety that extends beyond mere compliance, fostering a deep understanding of the "why" behind each procedural step.

Understanding the Hazard: A Multifaceted Risk Profile

5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide is a compound that demands respect. Its chemical structure, featuring a nitroaromatic group and a benzothiophene dioxide core, presents a multifaceted hazard profile that must be thoroughly understood to ensure appropriate protection. While specific toxicological data for this exact molecule are not extensively published, the known hazards of its constituent chemical classes provide a strong basis for a conservative and robust safety protocol.

Nitroaromatic compounds are a class of chemicals known for their potential toxicity and, in some cases, energetic properties. They can be severe poisons and irritants, with some being absorbed through the skin and capable of causing methemoglobinemia, a condition that reduces the blood's ability to carry oxygen.[1] Furthermore, the benzothiophene scaffold and its derivatives are known to exhibit a wide range of biological activities, underscoring the need to prevent unintended exposure.[2][3] The toxicological properties of the closely related Benzo[b]thiophene 1,1-dioxide have not been fully investigated, necessitating a cautious approach.[4]

Core Principles of Protection: A Multi-Layered Defense

A multi-layered approach to PPE is paramount when handling 5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide. This strategy ensures that if one layer of defense is breached, others remain in place to protect the researcher. The following sections detail the minimum PPE requirements and the scientific rationale behind each recommendation.

Hand Protection: The Critical Barrier

Direct skin contact is a primary route of exposure for many chemicals. For nitro compounds, the choice of glove material is critical.

• Primary Recommendation: Butyl rubber gloves are the recommended choice for handling nitro compounds.[5] They offer excellent resistance to a wide variety of chemicals, including esters and ketones, which may be used as solvents.[5]

• Glove Thickness and Breakthrough Time: While specific breakthrough times for 5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide are not available, a general rule is that thicker gloves provide greater chemical resistance.[5] It is crucial to consult the glove manufacturer's chemical resistance guide for specific breakthrough times for nitroaromatic compounds. A breakthrough time of greater than 4 hours is considered good for extended contact.[6][7]

• Double Gloving: For all procedures involving this compound, double gloving is mandatory. The outer glove should be a butyl rubber glove, while the inner glove can be a nitrile exam glove. This provides an additional layer of protection and allows for the safe removal of the outer glove if it becomes contaminated.

• Inspection and Replacement: Before each use, visually inspect gloves for any signs of degradation, such as discoloration, swelling, or cracking. Replace gloves immediately if they are compromised or if contamination is suspected. Never reuse disposable gloves.

Eye and Face Protection: Shielding Against Splashes and Vapors

The eyes are particularly vulnerable to chemical splashes and vapors.

• Safety Goggles: Chemical splash goggles that provide a complete seal around the eyes are mandatory at all times when in the laboratory.

• Face Shield: When there is a significant risk of splashing, such as during transfers of solutions or when working with larger quantities, a full-face shield must be worn in addition to safety goggles.[8]

Body Protection: Preventing Dermal Absorption

Protective clothing is essential to prevent accidental skin contact.

• Laboratory Coat: A clean, flame-resistant laboratory coat with long sleeves and a secure front closure must be worn at all times.

• Chemical-Resistant Apron: For procedures with a higher risk of splashes or spills, a chemical-resistant apron made of a material like neoprene or butyl rubber should be worn over the lab coat.

Respiratory Protection: A Necessary Precaution

Inhalation of airborne particles or vapors of 5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide must be avoided.

• Engineering Controls: All work with this compound, including weighing, dissolving, and transfers, must be conducted in a certified chemical fume hood with a face velocity that meets institutional and regulatory standards.

• Respirator Use: In situations where engineering controls may not be sufficient to maintain exposure below established limits, or during emergency situations such as a large spill, respiratory protection is required. A NIOSH-approved air-purifying respirator with organic vapor cartridges is a suitable choice.[9] For higher concentrations or in oxygen-deficient atmospheres, a supplied-air respirator may be necessary.[9] A written respiratory protection program, including fit testing and training, is required for all respirator users.[8]

Operational and Disposal Plans: From Benchtop to Waste Stream

A comprehensive safety plan extends beyond PPE to include safe handling procedures and proper waste disposal.

Standard Operating Procedures (SOPs)

Detailed SOPs should be developed and strictly followed for all experimental work involving 5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide. These SOPs should include, at a minimum:

• Step-by-step instructions for each procedure.

• Quantities of materials to be used.

• Specific PPE required for each step.

• Emergency procedures for spills or exposures.

Decontamination and Spill Response

In the event of a spill, immediate and appropriate action is crucial.

• Small Spills (in a fume hood):

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, absorb the spill with an inert absorbent material such as vermiculite or sand.

  • Carefully collect the absorbent material into a designated hazardous waste container.

  • Decontaminate the area with a suitable solvent (e.g., ethanol or acetone), followed by soap and water.

• Large Spills:

  • Evacuate the laboratory immediately and alert others.

  • Contact the institution's emergency response team.

  • Do not attempt to clean up a large spill without proper training and equipment.

Waste Disposal

All waste materials contaminated with 5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide must be treated as hazardous waste.

• Solid Waste: Contaminated solids, including absorbent materials, gloves, and disposable labware, should be placed in a clearly labeled, sealed hazardous waste container.

• Liquid Waste: Unused solutions and reaction mixtures should be collected in a designated, properly labeled hazardous waste container. Do not mix with incompatible waste streams.

• Disposal Procedures: All hazardous waste must be disposed of through the institution's environmental health and safety office, following all local, state, and federal regulations. The EPA provides guidelines for the management of hazardous waste.[10]

Visualizing the Workflow: A Step-by-Step Guide to Safety

To further clarify the safety protocols, the following diagrams illustrate the decision-making process for PPE selection and the general workflow for handling 5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide.

Caption: A logical workflow for safe handling of hazardous chemicals.

Caption: PPE selection based on task assessment.

Conclusion: A Culture of Safety

The responsible advancement of science demands a proactive and informed approach to laboratory safety. By understanding the potential hazards of 5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide and rigorously adhering to the PPE and handling guidelines outlined in this document, researchers can protect themselves and their colleagues while pursuing groundbreaking discoveries. This commitment to safety is not a barrier to innovation; it is the very foundation upon which sustainable and ethical scientific progress is built.

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